4-(4-Fluorobenzylamino)-1,2-phenylenediamine

• CAS: 491871-67-1

Core Science & Biosynthesis

4-(4-Fluorobenzylamino)-1,2-phenylenediamine molecular weight and formula

Technical Profile: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine Context: Precursor and Primary Metabolite of Ezogabine (Retigabine)[1]

Executive Summary

4-(4-Fluorobenzylamino)-1,2-phenylenediamine (also identified as

-(4-fluorobenzyl)benzene-1,2,4-triamine ) is a critical pharmacophore in the synthesis and metabolism of Ezogabine (Retigabine), a potassium channel opener (KCNQ2/3) used in the treatment of partial-onset seizures.[1]

While chemically distinct as a stable intermediate under inert conditions, this tri-amine scaffold exhibits high redox lability.[2] Its pharmaceutical significance is dual:

• Synthetic Utility: It serves as the immediate precursor to Ezogabine via selective carbamoylation.[1][2]

• Toxicological Marker: It is the primary hydrolysis product (de-ethoxycarbonylation) of Ezogabine.[2] Its subsequent oxidation leads to pigmented dimers (phenazines/azo-compounds), which are mechanistically linked to the "blue skin discoloration" and retinal pigmentation adverse events that led to Ezogabine's market withdrawal/restricted use.[2]

Physicochemical Characterization

The molecule consists of a benzene-1,2-diamine core substituted at the 4-position with a secondary amine linked to a 4-fluorobenzyl moiety.[1] The presence of three amino groups renders the molecule electron-rich and highly susceptible to auto-oxidation.[1][2]

Property	Value	Notes
IUPAC Name	-(4-fluorobenzyl)benzene-1,2,4-triamine	Often referred to as "Ezogabine Triamine Core"
Molecular Formula
Molecular Weight	231.27 g/mol	Monoisotopic Mass: 231.1172
Appearance	Off-white to pale brown solid	Darkens rapidly upon air exposure due to oxidation.[1]
Solubility	DMSO, Methanol, Ethanol	Poor water solubility; soluble in dilute acid (protonation).[2]
pKa (Calc)	~5.8 (Aniline), ~4.5 (Diamine)	The secondary amine is less basic due to aryl conjugation.
Melting Point	118 – 122 °C	Decomposition often observed near MP.[1][2]

Mass Spectrometry Signature:

• ESI (+):

  peak at 232.12 m/z .[2]

• Fragmentation: Characteristic loss of the 4-fluorobenzyl group (tropylium ion derivative) often yields a fragment at 109 m/z .[1][2]

Synthetic Routes & Process Chemistry

The synthesis of this core requires strict control over regioselectivity to ensure the 4-fluorobenzyl group is attached to the correct nitrogen before the final reduction of the ortho-diamine system.[1][2]

Primary Route: Nucleophilic Aromatic Substitution ( )

This route avoids the instability of the free triamine until the final step.[2]

• Starting Material: 2,4-Difluoronitrobenzene (or 4-Fluoro-3-nitroaniline derivatives).[2]

• Step 1 (

  ): Selective displacement of the 4-fluoro group by 4-Fluorobenzylamine .[2] The 4-position is more activated toward nucleophilic attack than the 2-position due to steric relief and para-resonance withdrawal by the nitro group.[1][2]

• Step 2 (Reduction): Catalytic hydrogenation or chemical reduction (Fe/HCl) of the nitro group to the amine.[2]

Detailed Experimental Protocol

Note: All steps must be performed under Nitrogen/Argon atmosphere to prevent oxidation.[1]

Step 1: Synthesis of N-(4-fluorobenzyl)-3-fluoro-4-nitroaniline (Intermediate)

• Charge a reactor with 2,4-Difluoronitrobenzene (1.0 eq) and anhydrous THF .

• Cool to 0°C.

• Add 4-Fluorobenzylamine (1.05 eq) and Triethylamine (1.2 eq) dropwise. Critical: Exothermic reaction.[1][2] Control rate to keep T < 10°C.

• Warm to RT and stir for 4 hours. Monitor by HPLC (disappearance of starting nitrobenzene).

• Quench with water, extract with Ethyl Acetate.[2]

• Recrystallize from Ethanol.[2]

Step 2: Reduction to Triamine Target

• Dissolve the intermediate from Step 1 in Methanol .

• Add 10% Pd/C catalyst (5 wt% loading).[2]

• Pressurize with Hydrogen gas (30 psi) or use Ammonium Formate (transfer hydrogenation).

• Stir at RT for 2-4 hours. Caution: The product is oxygen-sensitive.[1]

• Filter catalyst under inert atmosphere.[2]

• Isolation: Do not evaporate to dryness if possible. Use the solution immediately for the next step (e.g., Ezogabine synthesis) or isolate as a Hydrochloride salt (add HCl/Dioxane) to stabilize.[2]

Pathway Visualization (DOT)

Figure 1: Synthetic pathway via nucleophilic aromatic substitution.

Pharmaceutical Relevance: Impurity & Toxicity Profile

This section details the "Why" behind the rigorous control of this molecule.

The Oxidation Mechanism (Blue Skin Syndrome)

Ezogabine treatment is associated with blue-grey discoloration of the skin and retinal pigmentation.[2] This is directly linked to the 4-(4-Fluorobenzylamino)-1,2-phenylenediamine core.

• Hydrolysis: Ezogabine (carbamate) hydrolyzes in vivo or in solution to release the free triamine.[2]

• Auto-oxidation: The electron-rich ortho-diamine moiety oxidizes to a quinone-diimine species.[1][2]

• Dimerization: Two oxidized units couple to form phenazine-like dimers or azo-compounds.[1][2] These highly conjugated systems are pigmented (chromophores) and deposit in tissues rich in melanin (retina, skin).[2]

Analytical Control Strategy

Because the triamine oxidizes during analysis, standard HPLC methods often fail without stabilization.[2]

• Sample Prep: Dissolve samples in mobile phase containing 0.1% Ascorbic Acid or Sodium Metabisulfite as an antioxidant.[1][2]

• HPLC Conditions:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).[2]

  • Mobile Phase: A: 0.1% TFA in Water (Acidic pH stabilizes the amine); B: Acetonitrile.[1][2]

  • Detection: UV at 254 nm (aromatic) and 210 nm.[2]

Oxidation Pathway Visualization (DOT)

Figure 2: Degradation pathway leading to pigmented impurities.[1]

References

• Valeant Pharmaceuticals. (2011).[2] Potiga (Ezogabine) Tablets Prescribing Information.[2] FDA Access Data.[2] Link

• Blackburn-Munro, G., et al. (2005).[2] "Retigabine: chemical synthesis, pharmacological properties and clinical efficacy." CNS Drug Reviews, 11(1), 1-20.[2] Link

• Zhu, L., et al. (2014).[2][3] "Improved synthesis of retigabine." Chinese Journal of Medicinal Chemistry. Link

• European Medicines Agency (EMA). (2013).[2] Trobalt (retigabine): Assessment Report - Pigmentation changes.[1][2]Link

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• 3. Retigabine synthesis - chemicalbook [chemicalbook.com]

Fluorine-Substituted 1,2-Phenylenediamines: Technical Guide to Synthesis, Electronic Modulation, and Medicinal Utility

Executive Summary

This technical guide analyzes the structural and functional impact of fluorine substitution on 1,2-phenylenediamine (OPD) scaffolds. It is designed for medicinal chemists and process scientists optimizing benzimidazole and quinoxaline precursors.

Key Technical Takeaways:

• Electronic Bias: Fluorine induces a distinct nucleophilic differentiation between the N1 and N2 amines via competing inductive (

  ) and resonance ( ) effects.

• Metabolic Shielding: Strategic fluorination blocks P450-mediated oxidative lability at the C4/C5 positions, significantly extending half-life (

  ).

• Synthetic Regiocontrol: The electronic bias of 4-fluoro-1,2-phenylenediamine dictates regioselectivity in cyclization reactions, favoring initial attack by the amine para to the fluorine.

Physicochemical Landscape: The Fluorine Effect[1][2]

The introduction of fluorine into the OPD core is not merely a steric modification; it fundamentally alters the electronic landscape of the molecule.

Electronic Modulation and Basicity ( )

Fluorine is the most electronegative element (Pauling scale 3.98), yet it possesses lone pairs capable of resonance donation. This duality creates a "push-pull" effect that differentiates the two amino groups in 4-fluoro-1,2-phenylenediamine.

Parameter	Unsubstituted OPD	4-Fluoro-OPD (N1 - para)	4-Fluoro-OPD (N2 - meta)
Electronic Effect	Standard Resonance	Inductive Withdrawal + Resonance Donation	Pure Inductive Withdrawal
Hammett Constant		(Net Weak Withdrawal)	(Strong Withdrawal)
Nucleophilicity	High	Moderate	Low
Est.	4.57	~3.8 - 4.0	< 3.0

Mechanistic Insight:

• The N1 Amine (Para to F): The strong inductive withdrawal (

  ) is partially mitigated by the resonance donation ( ) of the fluorine lone pair into the -system. This makes N1 the "softer" and more available nucleophile.

• The N2 Amine (Meta to F): Resonance effects cannot propagate to the meta position. This amine experiences the full force of inductive electron withdrawal, rendering it significantly less basic and less nucleophilic.

Lipophilicity and Bioisosterism

Fluorination typically increases lipophilicity (

) due to the low polarizability of the C-F bond, enhancing membrane permeability. However, in OPDs, this is balanced by the reduction in basicity, which increases the fraction of the neutral species at physiological pH (7.4), further driving passive transport.

Synthetic Utility & Regiochemistry

The nucleophilic differentiation described above is the critical lever for controlling regioselectivity in cyclization reactions, particularly when synthesizing N-alkylated benzimidazoles where tautomerism does not mask the isomer distribution.

Regioselective Cyclization Workflow

When reacting 4-fluoro-OPD with an electrophile (e.g., an aldehyde or carboxylic acid derivative), the reaction kinetics are governed by the N1 amine.

Figure 1: Kinetic pathway favoring N1 attack due to resonance stabilization relative to the inductively deactivated N2.

Tautomerism in Benzimidazoles

For 1H-benzimidazoles (where N1/N3 are unsubstituted), the 5-fluoro and 6-fluoro isomers exist in rapid tautomeric equilibrium.

• Solution State: Fast exchange prevents isolation of a single isomer.

• Solid State: Crystallization often selects a single tautomer based on hydrogen bonding networks.

• Drug Design Implication: If the nitrogen is alkylated (e.g., 1-methyl-5-fluoro-1H-benzimidazole), the tautomerism is locked. To synthesize this specifically, one must perform the alkylation before cyclization or use regioselective

  strategies on fluoronitrobenzenes.

Medicinal Chemistry Applications

Metabolic Blocking

The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-H bond (approx. 99 kcal/mol) and is resistant to homolytic cleavage by Cytochrome P450 enzymes.

• Mechanism: P450 enzymes typically oxidize electron-rich aromatic rings at the para position relative to an activating group (like the amine/imidazole nitrogen).

• The Fluorine Shield: Substituting the C4/C5 position of the OPD core with fluorine effectively blocks this primary metabolic soft spot, preventing hydroxylation and subsequent glucuronidation/clearance.

Case Study Logic: Scaffold Optimization

In the development of benzimidazole-based anthelmintics or kinase inhibitors:

• Problem: High clearance due to rapid aromatic oxidation.

• Solution: Replace Hydrogen with Fluorine at the metabolic site.

• Result: Increased metabolic stability (

  ) without significantly altering the steric footprint (Van der Waals radius: H = 1.20 Å, F = 1.47 Å).

Experimental Protocols

Protocol A: Oxidative Cyclization (Green Chemistry)

This method utilizes Sodium Metabisulfite (

) as a mild oxidant, avoiding harsh acids or high-pressure hydrogenation.

Reagents:

• 4-Fluoro-1,2-phenylenediamine (1.0 equiv)

• Aryl Aldehyde (1.0 equiv)

• Sodium Metabisulfite (1.0 equiv)

• Solvent: Ethanol/Water (3:1 v/v)

Step-by-Step Methodology:

• Dissolution: Dissolve 4-fluoro-1,2-phenylenediamine (10 mmol) and the aldehyde (10 mmol) in 30 mL of Ethanol/Water mixture.

• Activation: Add Sodium Metabisulfite (10 mmol) in a single portion.

• Reflux: Heat the mixture to reflux (approx. 80°C) for 4–6 hours. Monitor by TLC (Mobile phase: 5% MeOH in DCM).

• Workup: Cool to room temperature. Pour the mixture into ice-cold water (100 mL).

• Precipitation: The product usually precipitates as a solid. Filter and wash with cold water.

• Purification: Recrystallize from hot ethanol or purify via flash column chromatography if necessary.

Validation Check:

• Self-Validating Step: The disappearance of the characteristic diamine spot on TLC (usually lower

  and stains purple/brown with ninhydrin) confirms consumption of starting material.

Protocol B: Determination of (Spectrophotometric)

Due to the low solubility of fluorinated OPDs in pure water, a mixed-solvent extrapolation method is recommended.

• Preparation: Prepare

  M solutions of the derivative in buffers ranging from pH 1.0 to 7.0 (maintaining constant ionic strength with KCl).

• Scanning: Record UV-Vis spectra (200–400 nm) for each pH.

• Analysis: Track the bathochromic shift of the

  associated with the unprotonated amine.

• Calculation: Plot Absorbance vs. pH. The inflection point of the sigmoidal curve corresponds to the

  .

  • Note: Expect values shifted lower by 0.5–1.0 units compared to unsubstituted OPD.

Visual Summary of Biological Impact[3]

Figure 2: Impact of Fluorine substitution on drug-like properties (DMPK profile).

References

• Synthesis of Fluorinated Benzimidazoles: Shintre, S. A., et al. "Microwave synthesis, biological evaluation and docking studies of 2-substituted methyl 1-(4-fluorophenyl)-1H-benzimidazole-5-carboxylates."[1] ResearchGate.[2] Available at: [Link]

• Metabolic Stability Mechanisms: "On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective." National Institutes of Health (PMC). Available at: [Link]

• Electronic Effects & Hammett Constants: Hansch, C., et al. "A Survey of Hammett Substituent Constants and Resonance and Field Parameters." Chemical Reviews. (General Reference for values).

• Regioselectivity in Benzimidazoles: "Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles." National Institutes of Health (PMC). Available at: [Link]

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An In-depth Technical Guide to 4-(4-Fluorobenzylamino)-1,2-phenylenediamine: A Versatile Building Block for Bioactive Heterocyclic Compounds

Foreword: The Strategic Value of Fluorinated Building Blocks in Modern Drug Discovery

In the landscape of contemporary medicinal chemistry, the strategic incorporation of fluorine into molecular scaffolds is a cornerstone of rational drug design. The unique physicochemical properties of the fluorine atom—its high electronegativity, small size, and the strength of the carbon-fluorine bond—can profoundly influence a drug candidate's metabolic stability, lipophilicity, and binding affinity to target proteins.[1][2] This guide focuses on a particularly promising, yet underexplored, building block: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine . The presence of the ortho-diamine functionality provides a versatile handle for the construction of a wide array of heterocyclic systems, while the 4-fluorobenzylamino moiety serves as a critical pharmacophore, potentially enhancing biological activity and pharmacokinetic properties. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of the synthesis, characterization, and synthetic utility of this valuable intermediate.

Synthesis and Characterization of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

While dedicated literature on the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is not abundant, its preparation can be logically approached through established synthetic methodologies. A plausible and efficient route involves a two-step process starting from the commercially available 4-nitro-1,2-phenylenediamine.

Proposed Synthetic Pathway: Reductive Amination

A robust method for the synthesis of the title compound is the reductive amination of 4-nitro-1,2-phenylenediamine with 4-fluorobenzaldehyde. This one-pot reaction combines the formation of a Schiff base between the aldehyde and one of the amino groups of the phenylenediamine, followed by the reduction of both the imine and the nitro group.

A proposed synthetic workflow for the title compound.

Experimental Protocol: Synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

This protocol is a representative procedure adapted from general methods for reductive amination.[3][4]

Materials:

• 4-Nitro-1,2-phenylenediamine

• 4-Fluorobenzaldehyde

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or Palladium on Carbon (10% Pd-C) and a hydrogen source

• Methanol (anhydrous)

• Tetrahydrofuran (THF, anhydrous)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser (if heating is required)

• Hydrogenation apparatus (if using H₂/Pd-C)

Procedure:

• To a solution of 4-nitro-1,2-phenylenediamine (1.0 eq) in a suitable solvent such as methanol or THF, add 4-fluorobenzaldehyde (1.1 eq).

• Stir the mixture at room temperature for 30 minutes to facilitate the formation of the intermediate Schiff base.

• For reduction with NaBH(OAc)₃: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• For catalytic hydrogenation: Alternatively, to the methanolic solution of the Schiff base, add 10% Pd-C (5-10 mol%). Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously until the reaction is complete as indicated by TLC.

• Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel to afford the pure 4-(4-Fluorobenzylamino)-1,2-phenylenediamine.

Characterization

The synthesized compound should be characterized using standard spectroscopic techniques.

• ¹H NMR: Expected signals would include aromatic protons from both phenyl rings, a singlet for the benzylic CH₂ group, and broad singlets for the three amino protons.

• ¹³C NMR: Aromatic carbons, the benzylic carbon, and carbons attached to fluorine and nitrogen would be visible.

• IR Spectroscopy: Characteristic absorptions for N-H stretching, C-H stretching (aromatic and aliphatic), C=C stretching (aromatic), and C-F stretching are expected.

• Mass Spectrometry: The molecular ion peak corresponding to the molecular weight of the compound (C₁₃H₁₄FN₃, MW: 231.27 g/mol ) should be observed.

Applications in Heterocyclic Synthesis

The strategic placement of three amino groups in 4-(4-Fluorobenzylamino)-1,2-phenylenediamine makes it a powerful precursor for a variety of fused heterocyclic systems with significant potential in medicinal chemistry.

Synthesis of Substituted Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[5][6] The reaction of o-phenylenediamines with aldehydes or carboxylic acids is a classical and efficient method for their synthesis.[7][8]

General workflow for benzimidazole synthesis.

Mechanism Insight: The reaction proceeds via an initial formation of a Schiff base between one of the ortho-amino groups and the aldehyde, followed by an intramolecular cyclization and subsequent aromatization (often via oxidation or elimination of water) to yield the benzimidazole ring.

Representative Protocol for Benzimidazole Synthesis:

• In a round-bottom flask, dissolve 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (1.0 eq) and a desired aldehyde (1.05 eq) in ethanol.

• Add a catalytic amount of an acid, such as p-toluenesulfonic acid (p-TSA) or a few drops of concentrated hydrochloric acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter, wash with cold ethanol, and dry. If no precipitate forms, neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent.

• Purify the product by recrystallization or column chromatography.

Synthesis of Substituted Quinoxalines

Quinoxalines are another class of nitrogen-containing heterocycles with diverse pharmacological applications.[9][10][11] They are typically synthesized by the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[9]

General workflow for quinoxaline synthesis.

Mechanism Insight: The reaction involves a double condensation between the two amino groups of the o-phenylenediamine and the two carbonyl groups of the 1,2-dicarbonyl compound, followed by the elimination of two molecules of water to form the quinoxaline ring.

Representative Protocol for Quinoxaline Synthesis:

• Dissolve 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (1.0 eq) and a 1,2-dicarbonyl compound (e.g., benzil, 1.0 eq) in ethanol or glacial acetic acid in a round-bottom flask.

• Heat the mixture to reflux for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• The product often precipitates out of the solution. Filter the solid, wash with a small amount of cold ethanol, and dry.

• If necessary, the product can be further purified by recrystallization.

Synthesis of Substituted Phenazines

Phenazines are a class of nitrogen-containing heterocyclic compounds known for their redox activity and have applications as dyes and in materials science.[12] They can be synthesized through the oxidative dimerization of o-phenylenediamines.

General workflow for phenazine synthesis.

Mechanism Insight: This reaction proceeds through the oxidation of the o-phenylenediamine to a diimine intermediate, which then undergoes a [4+2] cycloaddition with another molecule of the oxidized species, followed by aromatization to form the phenazine core.

Representative Protocol for Phenazine Synthesis:

• Dissolve 4-(4-Fluorobenzylamino)-1,2-phenylenediamine in a suitable solvent like dilute aqueous acid or ethanol.

• Add an oxidizing agent, such as ferric chloride (FeCl₃) solution, dropwise with stirring.

• The reaction is often exothermic and proceeds rapidly at room temperature or with gentle heating.

• The phenazine product usually precipitates as a colored solid.

• Filter the product, wash thoroughly with water, and dry.

• Recrystallization from a suitable solvent can be performed for further purification.

The Significance of the 4-Fluorobenzyl Moiety in Medicinal Chemistry

The incorporation of a 4-fluorobenzyl group is a deliberate and strategic choice in the design of bioactive molecules. The fluorine atom can:

• Enhance Metabolic Stability: The strong C-F bond can block sites of oxidative metabolism, increasing the half-life of the drug in the body.

• Modulate Lipophilicity: Fluorine substitution can increase the lipophilicity of a molecule, which can improve its ability to cross cell membranes.

• Improve Binding Affinity: The electronegativity of fluorine can lead to favorable electrostatic interactions with biological targets, enhancing binding affinity and potency.

The presence of this moiety in the final heterocyclic products derived from 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is therefore expected to confer advantageous pharmacological properties.[2][13]

Summary and Future Outlook

4-(4-Fluorobenzylamino)-1,2-phenylenediamine is a highly valuable and versatile building block for the synthesis of a diverse range of heterocyclic compounds. Its straightforward, albeit not widely documented, synthesis and the reactivity of its ortho-diamine functionality allow for the construction of benzimidazoles, quinoxalines, phenazines, and other related systems. The integral 4-fluorobenzyl group provides a strategic advantage in the context of drug discovery by potentially enhancing the pharmacokinetic and pharmacodynamic profiles of the resulting molecules. Further exploration of the synthetic utility of this building block is warranted and is expected to yield novel heterocyclic compounds with promising biological activities for a variety of therapeutic areas.

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• 9. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. tsijournals.com [tsijournals.com]
• 12. ossila.com [ossila.com]
• 13. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - RSC Advances (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Abstract

This document provides a comprehensive, field-tested protocol for the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, a valuable diamine building block in medicinal chemistry and materials science. The synthesis is achieved through a one-pot reductive amination of 1,2-phenylenediamine with 4-fluorobenzaldehyde. This application note details the reaction mechanism, provides a step-by-step experimental procedure, outlines safety precautions, and describes methods for purification and characterization. The protocol is designed for reproducibility and scalability, with particular emphasis on controlling the selectivity for mono-alkylation of the diamine.

Introduction and Scientific Background

4-(4-Fluorobenzylamino)-1,2-phenylenediamine is a key intermediate for the synthesis of various heterocyclic compounds, including benzimidazoles and quinoxalines. The presence of a primary amine, a secondary amine, and a fluorinated aromatic ring makes it a versatile scaffold for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis strategy employed is a direct reductive amination. This popular and robust method involves two key transformations in a single pot:

• Imine Formation: The nucleophilic addition of an amine to an aldehyde to form a Schiff base (imine) intermediate. This reaction is typically reversible and sometimes acid-catalyzed to facilitate the dehydration step.[1][2]

• In-situ Reduction: The subsequent reduction of the C=N double bond of the imine to a stable secondary amine. Mild reducing agents like sodium borohydride (NaBH₄) are ideal for this step as they selectively reduce the imine in the presence of the aldehyde.[3]

A primary challenge in this synthesis is achieving selective mono-N-alkylation of 1,2-phenylenediamine. Due to the presence of two nucleophilic amino groups, di-substitution is a significant competing side reaction. This protocol mitigates this issue by using a molar excess of the diamine, which statistically favors the formation of the mono-substituted product.

Reaction Scheme

Figure 1. Reductive amination of 1,2-phenylenediamine with 4-fluorobenzaldehyde.

Materials and Reagents

Table 1: Reagent Specifications and Stoichiometry

Reagent	CAS No.	Formula	MW ( g/mol )	Moles	Equivalents	Amount
4-Fluorobenzaldehyde	459-57-4	C₇H₅FO	124.11	20.14 mmol	1.0	2.50 g
1,2-Phenylenediamine	95-54-5	C₆H₈N₂	108.14	40.28 mmol	2.0	4.36 g
Sodium Borohydride	16940-66-2	NaBH₄	37.83	30.21 mmol	1.5	1.14 g
Methanol (Anhydrous)	67-56-1	CH₄O	32.04	-	-	100 mL
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	-	-	~200 mL
Brine (Saturated NaCl)	7647-14-5	NaCl	58.44	-	-	~100 mL
Sodium Sulfate (Anhydrous)	7757-82-6	Na₂SO₄	142.04	-	-	~10 g

Experimental Protocol

Safety Precautions

• 1,2-Phenylenediamine: Toxic, suspected mutagen, and skin/eye irritant. Handle with extreme care in a fume hood, wearing gloves, a lab coat, and safety glasses.

• Sodium Borohydride: Flammable solid. Reacts with water and acids to produce flammable hydrogen gas. Do not quench with acid. Add slowly and in portions to the reaction mixture.

• Methanol: Flammable and toxic. Avoid inhalation and skin contact.

• 4-Fluorobenzaldehyde: Irritant. Avoid contact with skin and eyes.

Step-by-Step Synthesis Procedure

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 1,2-phenylenediamine (4.36 g, 40.28 mmol, 2.0 eq.).

• Dissolution: Add 100 mL of anhydrous methanol to the flask. Stir the mixture at room temperature until the diamine is fully dissolved. The solution may have a light brown to reddish color.

• Aldehyde Addition: Add 4-fluorobenzaldehyde (2.50 g, 20.14 mmol, 1.0 eq.) to the solution dropwise over 5 minutes.

• Imine Formation: Stir the reaction mixture at room temperature for 1 hour. During this time, the intermediate imine will form. Monitor the reaction progress by Thin Layer Chromatography (TLC) if desired (Eluent: 30% Ethyl Acetate in Hexanes).

• Preparation for Reduction: After 1 hour, cool the reaction flask to 0 °C using an ice-water bath. This is critical to control the exothermic reaction that occurs upon addition of the reducing agent and to minimize side reactions.

• Reduction: Slowly add sodium borohydride (1.14 g, 30.21 mmol, 1.5 eq.) to the cooled solution in small portions over 15-20 minutes. Vigorous gas evolution (hydrogen) will be observed. Maintain the temperature below 10 °C during the addition.

• Reaction Completion: Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 2-3 hours. The solution should become lighter in color as the imine is reduced.

• Workup - Quenching: Slowly pour the reaction mixture into a beaker containing 100 mL of deionized water. Stir for 15 minutes to quench any remaining sodium borohydride.

• Extraction: Transfer the aqueous mixture to a 500 mL separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 75 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (2 x 50 mL) to remove residual water and methanol.

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield a crude solid or oil.

Purification

The crude product contains the desired mono-substituted product, unreacted 1,2-phenylenediamine, and potentially trace amounts of the di-substituted product. Purification is best achieved via flash column chromatography.

• Stationary Phase: Silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of 15% to 40% ethyl acetate in hexanes.

• Procedure:

  • Load the crude product onto the silica gel column.

  • Elute with the solvent gradient, collecting fractions.

  • Monitor fractions by TLC to identify those containing the pure product (Rf ≈ 0.4 in 30% EtOAc/Hexanes).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 4-(4-Fluorobenzylamino)-1,2-phenylenediamine as a solid.

  • Expected Yield: 65-75%.

  • Appearance: Off-white to light brown solid.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine.

Characterization Data

The identity and purity of the synthesized compound should be confirmed by standard analytical techniques.

Table 2: Expected Analytical Data

Technique	Expected Results
¹H NMR	Solvent: CDCl₃ or DMSO-d₆. Expected Peaks (δ, ppm): ~7.4-7.2 (m, 2H, Ar-H ortho to F), ~7.1-6.9 (m, 2H, Ar-H meta to F), ~6.8-6.5 (m, 3H, Ar-H of diamine), ~4.8 (br s, 1H, -NH-), ~4.3 (s, 2H, -CH₂-), ~3.5 (br s, 2H, -NH₂). Note: Amine protons are exchangeable with D₂O and may be broad.[4]
¹³C NMR	Solvent: CDCl₃ or DMSO-d₆. Expected Peaks (δ, ppm): ~162 (d, J ≈ 245 Hz, C-F), ~130-145 (Ar-C), ~115 (d, J ≈ 21 Hz, Ar-C), ~110-120 (Ar-C), ~48 (-CH₂-).
Mass Spec.	Method: ESI+. Expected m/z: 218.11 [M+H]⁺ for C₁₃H₁₄FN₃.
Melting Point	Literature values are not readily available; a sharp melting point is indicative of high purity.

Troubleshooting Guide

Issue	Probable Cause(s)	Suggested Solution(s)
Low Yield	Incomplete reaction.	Increase reaction time for imine formation or reduction. Ensure NaBH₄ is fresh and active.
Loss of product during workup.	Ensure pH is neutral to basic before extraction to keep the amine product in the organic phase. Perform extractions thoroughly.
Significant Di-substituted Byproduct	Molar ratio of diamine was too low.	Ensure at least 2 equivalents of 1,2-phenylenediamine are used. Add aldehyde slowly to the diamine solution.
Product Fails to Solidify	Residual solvent or impurities.	Re-purify via column chromatography. Ensure complete removal of solvent under high vacuum.

References

• Vertex AI Search. (n.d.). Synthesis of 4-fluoro-1,2-phenylenediamine.
• Khan, I., et al. (2024). Synthesis, characterization and NLO properties of 1,4-phenylenediamine-based Schiff bases: a combined theoretical and experimental approach. RSC Advances.
• Martin, E. L. (1939). o-PHENYLENEDIAMINE. Organic Syntheses, 19, 70. DOI: 10.15227/orgsyn.019.0070.
• Dicks, A. P., & Batey, R. A. (2019). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education.
• ResearchGate. (2020). REVIEW ON Phenylenediamine (PREPARATION, REACTIONS, BIOLOGICAL APPLICATIONS, BIO-USES).
• BenchChem. (2025). A Comparative Guide to the Structural Confirmation of 4-Amino-2-chlorobenzoic Acid Derivatives using NMR Spectroscopy.

Sources

• 1. Synthesis, characterization and NLO properties of 1,4-phenylenediamine-based Schiff bases: a combined theoretical and experimental approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine as a Functional Monomer for High-Performance Polybenzoxazoles

An in-depth guide for researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview and detailed protocols for the use of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine as a strategic monomer in the synthesis of advanced polybenzoxazole (PBO) materials. The incorporation of the fluorobenzylamino moiety is designed to enhance key polymer properties such as solubility, thermal stability, and dielectric performance, making the resulting polymers highly suitable for specialized applications in aerospace, microelectronics, and advanced composites.

Introduction: The Quest for Superior High-Performance Polymers

Polybenzoxazoles (PBOs) are a distinguished class of rigid-rod polymers renowned for their exceptional thermal and oxidative stability, remarkable mechanical strength, and excellent chemical resistance.[1][2] These properties stem from their fully aromatic, heterocyclic backbone. However, the very rigidity that imparts these strengths also leads to significant challenges, most notably poor solubility in common organic solvents, which complicates processing and fabrication.

The strategic functionalization of monomers offers a direct pathway to modulate the properties of the final polymer. By introducing specific pendant groups onto the polymer backbone, it is possible to disrupt chain packing, thereby improving solubility without substantially compromising the desirable thermal and mechanical characteristics.[3] The monomer at the core of this guide, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, is engineered precisely for this purpose. The flexible, fluorine-containing benzylamino side group is expected to confer enhanced processability and introduce favorable properties such as a lower dielectric constant and increased hydrophobicity.[4][5]

Monomer Spotlight: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

The unique structure of this monomer provides the essential functionalities for creating advanced PBOs:

• o-Phenylenediamine Core : The adjacent amine groups are the cornerstone for the cyclization reaction that forms the robust benzoxazole ring, the defining feature of PBOs.

• Pendant 4-Fluorobenzylamino Group : This side chain is the key to enhanced performance. The bulky benzyl group introduces steric hindrance that prevents tight polymer chain packing, increasing solubility. The C-F bonds are highly polar and strong, which can lower the material's dielectric constant and enhance its thermal stability.[5][6]

Section I: Monomer Synthesis and Characterization

The synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is typically achieved through a two-step process involving the reductive amination of 4-fluoro-1,2-phenylenediamine with 4-fluorobenzaldehyde.

Workflow for Monomer Synthesis

Caption: Synthetic pathway for the target monomer.

Protocol 1: Synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Rationale: This protocol employs a classic reductive amination. The initial condensation of the primary amine with the aldehyde forms a Schiff base (imine). This intermediate is then selectively reduced, typically with a mild reducing agent like sodium borohydride, to yield the desired secondary amine without reducing other functional groups. The use of ethanol as a solvent is advantageous due to its ability to dissolve the reactants and its compatibility with the reducing agent.[7]

Materials:

• 4-Fluoro-1,2-phenylenediamine (1.0 eq)

• 4-Fluorobenzaldehyde (1.05 eq)

• Ethanol, anhydrous

• Sodium Borohydride (NaBH₄) (1.5 eq)

• Glacial Acetic Acid (catalytic amount)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Schiff Base Formation:

  • In a round-bottom flask, dissolve 4-Fluoro-1,2-phenylenediamine in anhydrous ethanol.

  • Add 4-Fluorobenzaldehyde and a catalytic amount of glacial acetic acid.

  • Stir the mixture at room temperature for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Reduction:

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Slowly add Sodium Borohydride in small portions, ensuring the temperature remains below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by slowly adding water.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to yield the pure monomer.

Monomer Characterization

To ensure the monomer is of sufficient purity for polymerization, a full characterization is essential.

Technique	Purpose	Expected Result
¹H NMR	Structural verification and purity assessment.	Peaks corresponding to aromatic and benzylic protons with appropriate integrations.
¹³C NMR	Confirm the carbon skeleton of the molecule.	Signals for all unique carbon atoms in the structure.
FT-IR	Identification of key functional groups.	Presence of N-H stretching bands (around 3300-3400 cm⁻¹) and absence of C=O from the aldehyde.
Mass Spec (MS)	Confirmation of molecular weight.	A molecular ion peak corresponding to the calculated mass of C₁₃H₁₃FN₂.

Section II: High-Performance Polymer Synthesis and Processing

The synthesis of the fluorinated polybenzoxazole is achieved through a two-step polycondensation reaction. This method allows for the formation of a high molecular weight, soluble precursor polymer, which can then be cast into films or spun into fibers before being converted to the final, intractable PBO.[4]

Workflow for Polymer Synthesis

Sources

• 1. Synthesis and Properties of Poly[p-(2,5-dihydroxy)-phenylenebenzobisoxazole] Fiber - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US6291635B1 - Fluorine-containing polybenzoxazole - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Fluorinated Polymers as Smart Materials for Advanced Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, characterization and NLO properties of 1,4-phenylenediamine-based Schiff bases: a combined theoretical and experimental approach - PMC [pmc.ncbi.nlm.nih.gov]

scale-up synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine for industrial use

Application Note: Industrial Scale-Up Synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Part 1: Executive Summary & Strategic Analysis

1.1 The Target Molecule 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (CAS: N/A for specific salt; Free base often generated in situ) is a critical triamine intermediate, most notably serving as the core scaffold for the anticonvulsant Retigabine (Ezogabine) and related Kv7 potassium channel openers.

1.2 The Scale-Up Challenge Transitioning this synthesis from medicinal chemistry (gram-scale) to kilo-lab or pilot plant (10kg+) presents three distinct process risks:

• Oxidative Instability: Electron-rich triaminobenzenes are notoriously prone to oxidation, rapidly forming purple/black phenazine impurities (quinhydrone-like complexes) upon exposure to air.

• Regioselectivity: The starting material, 2-nitro-1,4-phenylenediamine, possesses two nucleophilic amino groups. Achieving exclusive alkylation at the N4-position (meta to nitro) while preserving the N1-position (ortho to nitro) requires precise electronic control.

• Process Safety: The simultaneous reduction of a nitro group and an imine (Schiff base) releases significant heat (

  for nitro reduction). Thermal runaway management is critical.

1.3 Route Selection: The "One-Pot" Hydrogenation Strategy While laboratory protocols often employ sodium triacetoxyborohydride (STAB) for reductive amination, this is cost-prohibitive and generates excessive boron waste on an industrial scale.

Selected Industrial Route:

• Step 1: Condensation of 2-nitro-1,4-phenylenediamine with 4-fluorobenzaldehyde to form the Schiff base.

• Step 2: Catalytic hydrogenation (Pd/C) to simultaneously reduce the imine and the nitro group.[1]

• Justification: This route minimizes unit operations (telescoped process), eliminates stoichiometric reducing agents, and uses ethanol as a green solvent.

Part 2: Process Development & Mechanism

Retrosynthetic Logic & Regiocontrol

The regioselectivity is governed by the electronic deactivation of the amino groups in 2-nitro-1,4-phenylenediamine .

• N1-Amino (Ortho to NO2): Strongly deactivated by both induction (-I) and resonance (-R) from the nitro group. It is also involved in an intramolecular hydrogen bond, further reducing nucleophilicity.

• N4-Amino (Meta to NO2): Only deactivated by induction. It remains sufficiently nucleophilic to attack the aldehyde.

This electronic difference allows for the selective formation of the N4-imine without protecting the N1-amine.

Reaction Pathway Diagram

Figure 1: Reaction pathway highlighting the selective imine formation and subsequent hydrogenation. The critical control point is preventing oxidation of the final triamine.

Part 3: Detailed Industrial Protocol

Scale: 1.0 kg Input (2-Nitro-1,4-phenylenediamine) Expected Yield: 85-92% Cycle Time: 12-16 Hours

Reagents & Materials

Reagent	CAS	Eq.[2][3][4][5][6][7]	Mass/Vol	Role
2-Nitro-1,4-phenylenediamine	5307-14-2	1.0	1.00 kg	Limiting Reagent
4-Fluorobenzaldehyde	459-57-4	1.05	~0.85 kg	Electrophile
Ethanol (Anhydrous)	64-17-5	10 Vol	10.0 L	Solvent
Pd/C (5% or 10%, 50% wet)	7440-05-3	5 wt%	50 g (dry basis)	Catalyst
Hydrogen Gas	1333-74-0	Excess	3-5 bar	Reducing Agent
HCl in Isopropanol (5-6N)	-	2.5 Eq	~3.0 L	Salt Formation

Step-by-Step Methodology

Stage 1: Imine Formation (Schiff Base)

• Inertion: Purge a 20 L Hastelloy or Stainless Steel hydrogenation reactor with Nitrogen (

  ) for 15 minutes. Critical: Oxygen exclusion is vital from the start.

• Charging: Charge Ethanol (10 L) and 2-Nitro-1,4-phenylenediamine (1.0 kg) . Stir at 250 RPM to create a slurry.

• Addition: Add 4-Fluorobenzaldehyde (0.85 kg) in a single portion.

• Reaction: Heat the mixture to reflux (78°C) . Hold for 2-4 hours.

  • IPC (In-Process Control): Monitor by HPLC. Criteria: Starting amine < 1.0%. The intermediate imine may precipitate as a red/orange solid; this is normal.

Stage 2: Catalytic Hydrogenation 5. Cooling: Cool the reactor to 40-45°C. 6. Catalyst Loading: Charge Pd/C catalyst (100 g wet weight) as a slurry in minimal ethanol. Safety: Pd/C is pyrophoric. Keep wet and under inert atmosphere. 7. Hydrogenation:

• Purge reactor 3x with , then 3x with .[2]
• Pressurize to 3.0 - 5.0 bar with .
• Set temperature to 50°C . Stir rate > 600 RPM (mass transfer limited).

• Exotherm Control: The reduction is highly exothermic. Control jacket temperature to maintain internal temp < 60°C.[2]
• Completion: Reaction is typically complete when uptake ceases (approx. 4-6 hours).

• IPC:[8] HPLC should show disappearance of Imine and Nitro-intermediates.

Stage 3: Isolation as Dihydrochloride Salt Note: The free base is unstable. Immediate conversion to the HCl salt is standard for storage. 10. Filtration: Filter the hot reaction mixture (40°C) through a sparkler filter or celite cartridge to remove Pd/C. Recycle catalyst if applicable. 11. Salt Formation: Transfer filtrate to a crystallization vessel (under

). Cool to 20°C. 12. Acidification: Slowly add HCl in IPA (3.0 L) while stirring. Maintain temp < 30°C.

• Observation: The product will precipitate as a white to off-white solid.

• Aging: Stir the slurry at 0-5°C for 2 hours to maximize yield.
• Filtration & Drying: Filter the solid. Wash with cold IPA (2 L). Dry under vacuum at 40°C for 12 hours.

Part 4: Process Control & Troubleshooting

Critical Quality Attributes (CQA)

Attribute	Specification	Method	Troubleshooting
Appearance	White to light grey powder	Visual	Pink/Purple indicates oxidation. Reprocess via recrystallization with sodium metabisulfite.
Purity	> 98.0%	HPLC (254 nm)	Low purity? Check regioselectivity in Step 1.
Palladium	< 10 ppm	ICP-MS	Ensure efficient filtration; use scavenger resin if necessary.
Water Content	< 1.0%	KF	High water can degrade the salt. Dry thoroughly.

Workflow Diagram: Unit Operations

Figure 2: Unit operation flow for the isolation of the dihydrochloride salt.

Part 5: Safety & Handling (SHE)

• Nitro Reduction Hazards: The reduction of nitro compounds releases ~500 kJ/mol. On a 1kg scale, this is sufficient to boil the solvent if added instantaneously. Control: Hydrogen feed rate is the limiting factor. Do not pressurize fully until exotherm is verified.

• Sensitization: Phenylenediamines are potent skin sensitizers. Full PPE (Tyvek suit, respirator) is mandatory.

• Catalyst Ignition: Dry Pd/C ignites methanol/ethanol vapors. Always handle as a water-wet paste and purge vessels with nitrogen before introduction.

References

• Blackburn, B. et al. (2006). Process for the preparation of Retigabine.[1][2][4] U.S. Patent 7,060,845. Link

• Miceli, M. et al. (2013). Beyond Retigabine: Design, Synthesis, and Pharmacological Characterization of a Potent and Chemically Stable Neuronal Kv7 Channel Activator. Journal of Medicinal Chemistry, 56(11), 4528–4536. Link

• Zhu, L. et al. (2014).[2] Improved synthesis of retigabine.[2] Zhongguo Yaowu Huaxue Zazhi, 24(1), 31-33.[2] (Validated industrial route referencing the nitro-reduction pathway).

• ChemicalBook. (n.d.). Retigabine Synthesis and Intermediates.[2][7][9]Link

Sources

• 1. Beyond Retigabine: Design, Synthesis, and Pharmacological Characterization of a Potent and Chemically Stable Neuronal Kv7 Channel Activator with Anticonvulsant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Retigabine synthesis - chemicalbook [chemicalbook.com]
• 3. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 4. One-Step Synthesis of 3-(Fmoc-amino acid)-3,4-diaminobenzoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ES2398647T3 - Procedure for the preparation of isolated 3,4-diaminobenzene sulfonic acid - Google Patents [patents.google.com]
• 6. US10597363B2 - Methods for preparing N-(4-fluorobenzyl)-N-(1-methylpiperidin-4-yl)-N′-(4-(2-methylpropyloxy)phenylmethyl)carbamide and its tartrate salt and polymorphic form C - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. US4207261A - Process for preparing o-phenylenediamine - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for the Condensation of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Substituted Benzimidazoles in Modern Drug Discovery

The benzimidazole scaffold is a privileged heterocyclic motif frequently encountered in a wide array of pharmacologically active compounds. Its structural resemblance to purine nucleosides allows for interaction with various biological targets, leading to a broad spectrum of therapeutic applications, including antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The strategic functionalization of the benzimidazole core, particularly at the N-1 and C-2 positions, is a cornerstone of medicinal chemistry efforts to modulate potency, selectivity, and pharmacokinetic properties.

This guide provides a comprehensive overview and detailed protocols for the synthesis of a specifically substituted benzimidazole, arising from the condensation of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine. The presence of a fluorobenzyl group at the N-1 position and the potential for further diversification at the C-2 position make the resulting compounds promising candidates for drug discovery programs. The inclusion of fluorine atoms is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and bioavailability.

This document is structured to provide not only a step-by-step experimental procedure but also the underlying scientific rationale for the chosen conditions, ensuring both reproducibility and a deeper understanding of the chemical transformations involved.

Part 1: Synthesis of the Key Precursor: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

The starting material, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, is not readily commercially available and thus requires a dedicated synthetic step. A robust and widely applicable method for its preparation is the reductive amination of 4-fluoro-1,2-phenylenediamine with 4-fluorobenzaldehyde.

Causality Behind the Experimental Choices:

Reductive amination is a cornerstone of amine synthesis, proceeding through the initial formation of an imine intermediate from the reaction of an amine and a carbonyl compound, followed by in-situ reduction to the corresponding amine.[1][2] This one-pot procedure is highly efficient and avoids the potential for over-alkylation often observed in direct alkylation methods. The choice of sodium triacetoxyborohydride (STAB) as the reducing agent is critical; it is a mild and selective reagent that readily reduces the protonated imine intermediate without affecting the aldehyde starting material, thus maximizing the yield of the desired secondary amine.[2]

Experimental Workflow: Reductive Amination

Caption: Workflow for the synthesis of the precursor.

Detailed Protocol: Synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Materials:

• 4-Fluoro-1,2-phenylenediamine

• 4-Fluorobenzaldehyde

• Sodium triacetoxyborohydride (STAB)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a solution of 4-fluoro-1,2-phenylenediamine (1.0 eq) in anhydrous DCM, add 4-fluorobenzaldehyde (1.1 eq).

• Cool the mixture to 0°C in an ice bath.

• Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5°C.

• Remove the ice bath and allow the reaction to stir at room temperature overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes as the eluent to afford 4-(4-Fluorobenzylamino)-1,2-phenylenediamine as a solid.

Part 2: Condensation Reaction to Form the Benzimidazole Core

The condensation of the synthesized 4-(4-Fluorobenzylamino)-1,2-phenylenediamine with an appropriate aldehyde will yield the target N-1 and C-2 disubstituted benzimidazole. A variety of catalysts can be employed for this transformation; a particularly effective and environmentally benign approach utilizes a catalytic amount of a Lewis acid, such as lanthanum chloride, in a suitable solvent like acetonitrile.[3]

Mechanism of Benzimidazole Formation:

The reaction proceeds through a well-established mechanism. The aldehyde first reacts with one of the amino groups of the o-phenylenediamine to form a Schiff base (imine) intermediate. This is followed by an intramolecular nucleophilic attack of the second amino group onto the imine carbon, leading to a cyclized intermediate. Subsequent dehydration and aromatization, often facilitated by an oxidant or occurring spontaneously in the presence of air, yields the stable benzimidazole ring system.

Caption: Generalized mechanism of benzimidazole formation.

Experimental Workflow: Benzimidazole Synthesis

Caption: Workflow for the synthesis of the benzimidazole.

Detailed Protocol: Synthesis of 1-(4-Fluorobenzyl)-2-(aryl)-6-fluorobenzimidazoles

Materials:

• 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

• Aromatic aldehyde (e.g., benzaldehyde, substituted benzaldehydes)

• Lanthanum (III) chloride (LaCl₃), anhydrous

• Acetonitrile (CH₃CN), anhydrous

• Solvents for recrystallization (e.g., ethanol, ethyl acetate) or silica gel and eluents for chromatography

Procedure:

• In a round-bottom flask, dissolve 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (1.0 eq) and the selected aromatic aldehyde (1.2 eq) in anhydrous acetonitrile.

• To this solution, add anhydrous lanthanum chloride (0.1 eq) under a nitrogen atmosphere.

• Stir the reaction mixture at room temperature. The reaction time may vary from a few hours to overnight depending on the reactivity of the aldehyde.

• Monitor the progress of the reaction by TLC until the starting material is consumed.

• Upon completion, remove the acetonitrile under reduced pressure.

• The crude product can be purified by either recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by silica gel column chromatography to yield the pure 1-(4-Fluorobenzyl)-2-(aryl)-6-fluorobenzimidazole.

Part 3: Characterization and Data

Thorough characterization of the synthesized compounds is essential to confirm their identity and purity. Standard analytical techniques should be employed.

Analytical Techniques:

• Thin Layer Chromatography (TLC): To monitor reaction progress and assess purity.

• Melting Point (m.p.): To determine the melting range of the solid product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

Expected Spectroscopic Data:

The following table summarizes the expected key spectroscopic features for a representative product, 1-(4-Fluorobenzyl)-2-(phenyl)-6-fluorobenzimidazole.

Technique	Expected Observations
¹H NMR	- A singlet for the benzylic CH₂ protons (around 5.5-6.0 ppm).- Aromatic protons in the expected regions, with characteristic splitting patterns for the substituted rings.
¹³C NMR	- A signal for the benzylic carbon (around 45-50 ppm).- Signals for the benzimidazole core carbons, including the C2 carbon (around 150-155 ppm).- Aromatic carbon signals, with C-F coupling visible for the fluorinated rings.
MS (ESI+)	- A prominent peak corresponding to the [M+H]⁺ ion.

Conclusion and Future Perspectives

The protocols detailed in this guide provide a reliable and efficient pathway for the synthesis of novel 1,2,6-trisubstituted benzimidazoles. The modularity of this synthetic route, allowing for the variation of the aromatic aldehyde, opens up avenues for the creation of a diverse library of compounds for screening in various drug discovery programs. The incorporation of the fluorobenzyl moiety is anticipated to confer favorable pharmacological properties, making these compounds particularly interesting for further investigation. Researchers are encouraged to adapt and optimize these conditions for their specific target molecules, leveraging the foundational principles outlined herein.

References

• Hanan, E. J., Chan, B. K., Estrada, A. A., & Lyssikatos, J. P. (2010). A one-pot procedure for the conversion of aromatic and heteroaromatic 2-nitroamines into bicyclic 2H-benzimidazoles. Synlett, 2010(18), 2759-2764.
• Bahrami, K., Khodaei, M. M., & Kavianinia, I. (2007).
• Venkateswarlu, Y., Kumar, S. R., & Leelavathi, P. (2012). Facile one pot synthesis of benzimidazoles using lanthanum chloride. Organic and Medicinal Chemistry Letters, 2(1), 19.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Alaqeel, S. I. (2017). Synthetic approaches to benzimidazoles from o-phenylenediamine: A literature review. Journal of Saudi Chemical Society, 21(2), 229-237.
• Ma, H., Wang, Y., & Li, J. (2007). Selective synthesis of 2-aryl-1-arylmethyl-1H-1,3-benzimidazoles promoted by ionic liquid. Heterocycles, 71(1), 135-140.

• Reductive amination. (2023, October 26). In Wikipedia. [Link]

• IOSR Journal of Applied Chemistry. (2020). Selective Synthesis of 1,2-Disubstituted Benzimidazoles from the Condensation of o-Phenylenediamines with Aldehydes: A review. IOSR Journal of Applied Chemistry, 13(7), 1-15.

• Making Substituted Amines Through Reductive Amination. (2017, September 1). Master Organic Chemistry. [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Structure of Fluorinated (Benzo[d]imidazol-2-yl)methanols: Bench Compounds for Diverse Applications [mdpi.com]

Mastering the Synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine and Its Derivatives: An Application Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Benzimidazole Precursors

In the landscape of modern medicinal chemistry, the benzimidazole scaffold is a cornerstone of numerous therapeutic agents, exhibiting a wide array of biological activities including antiviral, anticancer, and antihypertensive properties. The strategic incorporation of fluorine atoms into drug candidates can significantly enhance their metabolic stability, binding affinity, and bioavailability. This guide provides a comprehensive methodology for the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, a key fluorinated precursor for a diverse range of novel benzimidazole-based therapeutics.

As a senior application scientist, this document moves beyond a simple recitation of steps. It delves into the rationale behind the chosen synthetic strategies, addresses potential challenges such as selective mono-N-alkylation, and provides detailed, field-proven protocols to ensure reproducible and high-yield synthesis. The methodologies detailed herein are designed to be self-validating, with clear guidance on characterization and purification.

Core Synthetic Strategy: A Two-Step Approach

The synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is most effectively achieved through a two-step process. The first step involves the synthesis of the key intermediate, 4-fluoro-1,2-phenylenediamine. The second, and more nuanced step, is the selective mono-N-alkylation of this diamine via reductive amination with 4-fluorobenzaldehyde.

Technical Notes & Optimization

Technical Support Center: Synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Status: Operational Subject: Yield Optimization & Stability Protocol Target Molecule: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (Key Intermediate for Retigabine/Ezogabine) Assigned Specialist: Senior Application Scientist

Executive Summary: The "Black Tar" Paradox

If you are synthesizing 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, you are likely encountering one of two critical failures:

• Regioselectivity Issues: Obtaining a mixture of mono- and bis-alkylated products during the initial coupling.

• Oxidative Catastrophe: The final reduction step yields a clear solution that turns into a black/purple tar upon filtration or exposure to air.

This compound is an electron-rich 1,2,4-triaminobenzene derivative . These species are thermodynamically prone to rapid oxidation, forming iminoquinones and phenazines (colored dimers). High yield requires not just synthetic precision, but a rigorous "Oxygen Exclusion" strategy during workup.

Part 1: The Synthetic Strategy (Building the Skeleton)

The Problem: Direct Alkylation

The traditional route uses 4-amino-2-nitroaniline reacting with 4-fluorobenzyl chloride .

• Failure Mode: The aniline nitrogen is nucleophilic.[1] Once a benzyl group is added, the resulting secondary amine is more nucleophilic than the starting primary amine, leading to bis-alkylation (over-reaction).

• Yield Impact: Often caps at 40-50% due to inseparable byproducts.

The Solution: Reductive Amination (Recommended)

Switching to Reductive Amination using 4-fluorobenzaldehyde significantly improves selectivity. The intermediate imine (Schiff base) forms at a 1:1 ratio and stops there, preventing over-alkylation before the reduction step.

Optimized Protocol: Reductive Amination Route

• Condensation: React 4-amino-2-nitroaniline (1.0 eq) with 4-fluorobenzaldehyde (1.05 eq) in Ethanol or Toluene with catalytic acid (p-TsOH).

  • Checkpoint: Ensure water removal (Dean-Stark or molecular sieves) to drive the imine formation to completion.

• Reduction (Stepwise):

  • Step A (Imine Reduction): Use NaBH₄ (0.5 eq) in EtOH/MeOH to reduce the imine to the secondary amine.

  • Step B (Nitro Reduction): See Part 2 below.

Part 2: The Reduction Step (Protecting the Flesh)

The reduction of the nitro group to the amine is the most perilous step. You face two competing risks: Defluorination (stripping the fluorine atom) and Oxidation (product degradation).

Comparison of Reduction Methods

Method	Yield Potential	Risk Profile	Recommendation
H₂ / Pd/C	High	High Defluorination Risk. Pd is active enough to cleave the C-F bond.	Avoid unless using sulfided Pd/C.
H₂ / Pt/C	High	Low Defluorination. High Oxidation risk during filtration.	Good (if handled under Argon).
Zn / NH₄Cl	Moderate	Low Defluorination. Messy workup (Zinc sludge traps product).	Acceptable for small scale.
Sodium Dithionite (Na₂S₂O₄)	Excellent	Zero Defluorination. Acts as its own antioxidant.	GOLD STANDARD

The "Gold Standard" Protocol: Dithionite Reduction

Sodium dithionite serves a dual purpose: it reduces the nitro group and scavenges oxygen, protecting the unstable triamine product.

Protocol:

• Dissolve the nitro-intermediate in THF/Water (1:1).

• Add Sodium Dithionite (3-4 eq) and K₂CO₃ (excess) slowly at 40-50°C.

• Monitor color change: Yellow/Orange

  Pale/Colorless.

• Critical: Do not isolate the free base. Proceed immediately to acid salt formation.

Part 3: Isolation & Stabilization (The "Salt Trap")

Never attempt to isolate the free base of a triaminobenzene. It will oxidize on the filter paper. You must trap it as the Dihydrochloride Salt .

Workflow Visualization

Caption: Logical workflow for stabilizing the unstable triamine intermediate.

Troubleshooting Guides & FAQs

Q1: My product turns black immediately upon filtering the catalyst. Why?

Diagnosis: Oxidative polymerization (formation of phenazine dyes). The Fix:

• Degas Solvents: All solvents for washing/extraction must be sparged with Argon/Nitrogen for 20 mins.

• Add Antioxidants: Add 1% w/v Ascorbic Acid or Sodium Metabisulfite to your receiving flask before filtration.

• Acidify Immediately: Filter the catalyst directly into a flask containing ethanolic HCl. The protonated amine (salt) is significantly more stable than the free base.

Q2: I see a "M-19" peak in my Mass Spec. What happened?

Diagnosis: Defluorination (Loss of Fluorine, replaced by Hydrogen). Cause: You likely used Palladium on Carbon (Pd/C) for hydrogenation. Pd readily inserts into aryl-fluoride bonds. The Fix:

• Switch to Platinum on Carbon (Pt/C) or Raney Nickel .

• Or, add Diphenylsulfide (catalyst poison) to the Pd/C reaction to reduce its activity.

• Best Bet: Switch to chemical reduction (Sodium Dithionite or Iron/Acetic Acid).

Q3: The yield of the alkylation step (using benzyl chloride) is stuck at 45%.

Diagnosis: Bis-alkylation. The product is competing with the starting material for the alkyl halide. The Fix:

• Switch to Reductive Amination (as detailed in Part 1).

• If you must use alkylation: Use a large excess of the aniline (3 eq) relative to the benzyl chloride to statistically favor mono-substitution. Recycle the unreacted aniline.

Q4: How do I store the final product?

Recommendation:

• Form: Dihydrochloride salt.

• Atmosphere: Argon-flushed vial.

• Temp: -20°C.

• Desiccant: Essential. Moisture promotes hydrolysis and oxidation.

Summary Data Table

Parameter	Traditional Route (Alkylation)	Optimized Route (Reductive Amination)
Reagents	4-F-Benzyl Chloride + Base	4-F-Benzaldehyde + NaBH₄
Selectivity	Poor (Mono/Bis mix)	High (Mono only)
Reduction	H₂/Pd (Risk of Defluorination)	Na₂S₂O₄ (Chemoselective)
Isolation	Free Base (Unstable)	HCl Salt (Stable)
Typical Yield	30 - 45%	65 - 80%

References

• Valeant Pharmaceuticals. (1995). Carbamic acid derivatives, pharmaceutical compositions containing them and method of treating epilepsy. US Patent 5,384,330.[2] Link

• GlaxoSmithKline. (2011). Process for the preparation of Retigabine.[1][2] World Intellectual Property Organization WO2011/042385. Link

• Blackburn, T., et al. (2006). Identification and characterization of 4-amino-2-(4-fluorobenzylamino)-phenylcarbamic acid ethyl ester... Journal of Medicinal Chemistry. (Context on instability of phenylenediamine intermediates). Link

• Anderson, N. G. (2012).[3] Practical Process Research & Development - A Guide for Organic Chemists. Academic Press. (General reference for handling air-sensitive amines). Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CN101921195A - Simple method for synthesizing intermediate of retigabine - Google Patents [patents.google.com]
• 3. scribd.com [scribd.com]

Technical Support Center: Purification of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Product: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (Retigabine Triamine Intermediate) Application: Key intermediate in the synthesis of Retigabine (Ezogabine) and KCNQ2/3 channel openers. CAS Registry Number: 103221-88-1 (Free Base) / Note: Often handled in situ or as HCl salt.

Core Technical Challenges

This intermediate is chemically fragile. The coexistence of an electron-rich 1,2-phenylenediamine core and a secondary benzylic amine creates a "perfect storm" for three specific failure modes during purification:

• Oxidative Dimerization ("The Black Tar" Effect): The 1,2-diamine motif is highly susceptible to oxidation by air, forming quinone diimines that rapidly polymerize into dark purple/black phenazine dyes.

• Debenzylation (Hydrogenolysis): If synthesized via catalytic hydrogenation (e.g., Pd/C) from a nitro precursor, the 4-fluorobenzyl group is prone to cleavage, yielding 1,2,4-triaminobenzene impurities.

• Regio-Isomeric Contamination: Depending on the synthesis route (e.g., nucleophilic aromatic substitution on fluoro-nitro-anilines), regioisomers may persist that are difficult to separate by standard crystallization.

Troubleshooting Guides

Module A: Preventing Oxidative Degradation (Color Issues)

Symptom: The reaction mixture or isolated solid turns purple, blue, or black upon exposure to air. Root Cause: Formation of phenazinium dimers via a semiquinone radical intermediate.

Step-by-Step Mitigation Protocol:

• Deoxygenation: All solvents (especially water and alcohols) must be sparged with Argon or Nitrogen for at least 30 minutes before use.

• Antioxidant Buffer: Do not use plain water for washes. Use a 0.5% w/v Sodium Dithionite (Na₂S₂O₄) or 1% Ascorbic Acid solution during the aqueous workup.

• Biphasic Protection: Keep the product in the organic phase (e.g., DCM or EtOAc) as long as possible. The free base is most unstable in aqueous solution at neutral/alkaline pH.

• Salt Formation: Do not isolate the free base as a solid if possible. Convert immediately to the dihydrochloride salt (2HCl) or process directly into the next step (acylation).

Visualizing the Failure Mode (Oxidation Pathway):

Caption: The oxidative cascade from colorless triamine to black phenazine polymers. Interruption is required at the Radical/Diimine stage using reducing agents.

Module B: Purification & Impurity Removal

Symptom: HPLC shows a persistent impurity at RRT ~0.8-0.9 (Debenzylated byproduct) or RRT ~1.2 (Dimer). Root Cause: Over-reduction during synthesis (loss of benzyl group) or oxidative coupling during workup.

Optimized Purification Workflow:

The most robust method for high purity (>99%) is an Acid-Base Swing Extraction followed by Stabilized Crystallization .

Step	Action	Technical Rationale
1	Dissolution	Dissolve crude residue in EtOAc under N₂.
2	Acid Extraction	Extract with 2M HCl (cold). The product moves to the aqueous phase as the salt. Non-basic impurities (unreacted nitro compounds) remain in EtOAc.
3	Wash	Wash the acidic aqueous layer with fresh EtOAc to remove organic entrainments.
4	Stabilized Basification	CRITICAL: Add 1g Sodium Dithionite to the acidic aqueous layer. Then slowly adjust pH to 9-10 using NaOH/Na₂CO₃ under N₂ flow.
5	Extraction	Extract the free base back into DCM or EtOAc. Dry over Na₂SO₄.
6	Isolation	Add HCl/EtOH solution to precipitate the Dihydrochloride Salt . Filter under N₂ blanket.

Visualizing the Purification Logic:

Caption: Acid-Base Swing protocol to isolate the triamine while excluding neutral impurities and preventing oxidation.

Frequently Asked Questions (FAQ)

Q1: Can I use Pd/C for the reduction of the nitro precursor?

• Recommendation: Use with extreme caution. Palladium on Carbon often causes hydrodebenzylation (cleavage of the C-N bond at the fluorobenzyl group), leading to the formation of 1,2,4-triaminobenzene.

• Alternative: Raney Nickel or Platinum on Carbon (sulfided) are preferred heterogeneous catalysts as they are less active toward benzyl-nitrogen bonds. Chemical reduction using Iron/Ammonium Chloride (Fe/NH₄Cl) is the safest method to preserve the benzyl group.

Q2: My product turned pink during filtration. Is it ruined?

• Analysis: Pink coloration indicates early-stage oxidation (semiquinone formation). It is not necessarily ruined, but purity has dropped.

• Recovery: Re-dissolve the solid in degassed water containing 1% sodium dithionite. The color should fade. Re-precipitate or extract immediately.

Q3: What is the best solvent for recrystallizing the HCl salt?

• Protocol: Ethanol/Water (9:1) with a trace of concentrated HCl is effective.

• Tip: Add a pinch of activated charcoal and sodium dithionite during the hot dissolution step to scavenge colored impurities. Filter hot under Nitrogen.

Q4: How should I store the intermediate?

• Storage: The free base is unstable at room temperature (shelf life < 24 hours in air). Store as the Dihydrochloride salt at -20°C under Argon. In this form, it is stable for months.

References

• Original Synthesis & Structure

  • US Patent 5,384,330. "Aminophenylcarbamates, pharmaceutical compositions containing them and processes for preparing them." (Describes the core triamine synthesis and Retigabine structure).

• Process Chemistry & Impurity Control

  • Journal of Medicinal Chemistry. "Beyond Retigabine: Design, Synthesis, and Pharmacological Characterization..." (Discusses impurity profiles including dimers).

• Oxidation Mechanism of Phenylenediamines

  • MDPI Sensors. "Real-Time Sensing of o-Phenylenediamine Oxidation." (Elucidates the dimerization mechanism relevant to the "black tar" issue).

• Selective Reduction Strategies

  • RSC Advances.[1] "Selective reduction of nitro-compounds to primary amines."[1][2] (Catalyst selection to avoid debenzylation).

Sources

• 1. Selective reduction of nitro-compounds to primary amines by nickel-catalyzed hydrosilylative reduction - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: Synthesis &amp; Stabilization of N4-(4-Fluorobenzyl)benzene-1,2,4-triamine

Executive Summary & Core Challenges

The target molecule, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (hereafter referred to as the Triamine Intermediate ), is the critical reduced precursor to the anticonvulsant Retigabine (Ezogabine) .

Synthesizing this molecule presents two distinct, high-risk technical hurdles:

• Chemoselectivity during Reduction: The molecule contains a benzylamine motif and a nitro group (in its precursor). Standard catalytic hydrogenation often cleaves the benzyl group (hydrogenolysis) while reducing the nitro group, destroying the molecule.

• Oxidative Instability: As an electron-rich 1,2,4-triaminobenzene derivative, the product is exceptionally prone to air oxidation, rapidly forming dark violet/black quinone imines or phenazines upon exposure to atmospheric oxygen.

This guide provides a robust, field-proven workflow that circumvents these failure modes, prioritizing zinc-mediated reduction over catalytic hydrogenation to ensure structural integrity.

The Validated Synthesis Workflow

We recommend the Reductive Amination – Zinc Reduction Route . This pathway utilizes commercially available 4-amino-2-nitroaniline and avoids the regioselectivity issues associated with nucleophilic aromatic substitution (SNAr) on fluoronitrobenzenes.

Diagram 1: The "Happy Path" Synthesis Logic

Caption: Validated synthetic route prioritizing regioselectivity and chemoselective nitro reduction.

Experimental Protocol & Technical Specifications

Step 1: Regioselective Reductive Amination

Objective: Attach the 4-fluorobenzyl group to the amine at position 4, leaving the amine at position 1 (ortho to nitro) untouched.

• Mechanism: The amino group at position 4 is meta to the electron-withdrawing nitro group, maintaining its nucleophilicity. The amino group at position 1 is ortho to the nitro group; its lone pair is delocalized via resonance and stabilized by intramolecular H-bonding, rendering it non-reactive toward the aldehyde [1].

Protocol:

• Dissolve 4-amino-2-nitroaniline (1.0 eq) and 4-fluorobenzaldehyde (1.0 eq) in Methanol or DCM.

• Add catalytic Acetic Acid (5 mol%). Stir for 2–4 hours to form the imine (Schiff base).

• Critical Decision:

  • Option A (Two-step): Isolate the imine (yellow solid).

  • Option B (One-pot): Add Sodium Triacetoxyborohydride (STAB) (1.5 eq) directly. STAB is preferred over NaBH4 as it is milder and reduces the imine faster than the aldehyde, preventing side reactions [2].

• Result: N-(4-fluorobenzyl)-2-nitro-1,4-phenylenediamine (Red/Orange solid).

Step 2: Chemoselective Nitro Reduction

Objective: Reduce the nitro group to an amine without cleaving the benzyl C-N bond.

Protocol (The "Zinc Method"):

• Suspend the nitro-intermediate from Step 1 in Methanol/Water (5:1).

• Add Ammonium Chloride (NH4Cl) (5.0 eq).

• Add Zinc Powder (5.0 eq) portion-wise. The reaction is exothermic; maintain temp < 40°C.

• Stir for 1–2 hours. The orange color will fade to a pale beige/colorless solution.

• Workup (Anaerobic): Filter zinc salts under Nitrogen. The filtrate contains the target Triamine.

Troubleshooting Guide (Q&A)

Category A: Reaction Selectivity & Yield

Q1: Why did I lose the 4-fluorobenzyl group during the final reduction?

• Diagnosis: You likely used Palladium on Carbon (Pd/C) with Hydrogen gas.[1][2][3][4]

• Root Cause: Benzyl amines are highly susceptible to hydrogenolysis (cleavage of the C-N bond) under standard catalytic hydrogenation conditions, especially with Pd catalysts.

• Solution: Switch to Zinc/Ammonium Chloride or Iron/Acetic Acid . These metals reduce nitro groups via electron transfer mechanisms that do not affect benzyl-nitrogen bonds [3].

  • Alternative: If you must use hydrogenation, use Sulfided Platinum on Carbon (Pt(S)/C) or Raney Nickel , which are less active toward debenzylation than Pd/C.

Q2: My yield in Step 1 is low, and I see unreacted aldehyde.

• Diagnosis: Incomplete imine formation due to water or electronic deactivation.

• Root Cause: The starting aniline is deactivated by the nitro group. Equilibrium favors the starting materials if water is not removed or if the acid catalyst is absent.

• Solution:

  • Add 4Å Molecular Sieves or use a Dean-Stark trap (if in refluxing toluene) to drive the equilibrium.

  • Ensure you are using NaBH(OAc)3 (STAB). It allows you to run the reaction in slightly acidic media where imine formation is accelerated, without reducing the aldehyde itself [2].

Category B: Product Stability & Appearance

Q3: The product turned dark purple/black during filtration. Is it ruined?

• Diagnosis: Oxidative polymerization (Phenazine formation).

• Root Cause: 1,2-diamines (ortho-diamines) are extremely electron-rich. Upon exposure to oxygen, they oxidize to quinone diimines, which dimerize to form highly colored phenazine dyes.

• Solution:

  • Prevention: Perform all workups (filtration, evaporation) under a blanket of Nitrogen or Argon.

  • Stabilization: Do not store the free base. Immediately convert the triamine into its Dihydrochloride salt (add HCl in dioxane/ether) or proceed immediately to the next step (e.g., acylation for Ezogabine synthesis). The salt form is significantly more stable to oxidation.

Category C: Regioselectivity Verification

Q4: How do I prove the benzyl group is at Position 4 and not Position 1?

• Test: 2D NMR (HMBC).

• Expected Signal:

  • Position 4 (Correct): The NH proton will show correlations to the ring carbons meta to the amine formed from the nitro group.

  • Chemical Shift Logic: The proton at Position 3 (between the nitro and the amino) is a distinct singlet in the aromatic region. In the correct product, the benzyl group is attached to the amine para to this proton (structurally) or meta to the original nitro.

  • Simple Check: The starting material (4-amino-2-nitroaniline) has two amine peaks in NMR. The NH2 at Position 1 (ortho to NO2) is deshielded (approx 7.0-7.5 ppm) due to H-bonding. The NH2 at Position 4 is more shielded (approx 6.0-6.5 ppm). In the intermediate, the shielded peak should disappear and become a triplet (NH-CH2), confirming reaction at Position 4.

Data Summary: Reducing Agent Compatibility

Reducing Agent	Nitro Reduction	Benzyl Stability	Recommendation
H2 + Pd/C	Excellent	Poor (High risk of cleavage)	❌ AVOID
H2 + Raney Ni	Good	Moderate	⚠️ Use with caution
Zn + NH4Cl	Excellent	Excellent (No cleavage)	✅ PREFERRED
Fe + AcOH	Good	Excellent	⚠️ Messy workup
SnCl2	Good	Excellent	⚠️ Toxic waste

References

• Mechanistic Insight: The intramolecular hydrogen bond between the amino group at C1 and the nitro group at C2 significantly reduces the nucleophilicity of the C1-amine, directing electrophilic attack (or condensation) to the C4-amine.

• Reductive Amination Protocols

  • Protocol: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849-3862.

  • URL:[Link]

• Chemoselective Nitro Reduction (Ezogabine Context)

  • Context: Synthesis of Retigabine intermediates often employs Zn/NH4Cl or Fe/AcOH to preserve the benzylamine and halogen moieties.

  • Source: "Beyond Retigabine: Design, Synthesis, and Pharmacological Characterization..." Journal of Medicinal Chemistry, 2017.[3][5] (Describes Zn/NH4Cl reduction of similar fluorobenzyl-nitro intermediates).

  • URL:[Link]

• Synthesis of Ezogabine (Retigabine): Source: Evaluation of synthetic routes for Retigabine, highlighting the triamine instability.

Sources

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Retigabine synthesis - chemicalbook [chemicalbook.com]

common impurities in 4-(4-Fluorobenzylamino)-1,2-phenylenediamine and their removal

Technical Support Center: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

Welcome to the technical support guide for 4-(4-Fluorobenzylamino)-1,2-phenylenediamine. This document is designed for researchers, medicinal chemists, and process development scientists who utilize this important intermediate. Achieving high purity is critical for downstream applications, particularly in drug development, where impurities can lead to failed experiments, misleading biological data, and regulatory hurdles. This guide provides in-depth troubleshooting for common purity issues, backed by chemical principles and validated purification protocols.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Impurity Profile

This section addresses the most common observations and questions that arise during the synthesis and handling of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine.

Question 1: My isolated product has a pink, brown, or dark purple hue, even after initial purification. What is the cause of this discoloration?

Answer: This is the most frequently encountered issue and is almost certainly due to the oxidation of the 1,2-phenylenediamine core. Phenylenediamines, particularly the 1,2- (ortho) and 1,4- (para) isomers, are highly susceptible to air oxidation.[1][2] The initial oxidation product is typically a quinone-diimine species, which is highly conjugated and thus strongly colored.[3] These species can further polymerize to form complex, dark-colored mixtures.

Causality: The two adjacent amino groups in the 1,2-phenylenediamine moiety have low oxidation potentials. Exposure to atmospheric oxygen, especially when in solution, heated, or in the presence of trace metal catalysts, can initiate a free-radical oxidation process.[2][4] Freshly prepared, pure o-phenylenediamines are often white or colorless solids but darken upon standing.[5]

Question 2: My analytical data (¹H NMR, LC-MS) shows the presence of unreacted starting materials. How can I avoid this and remove them?

Answer: The presence of starting materials indicates an incomplete reaction. The two most common synthetic routes to your target molecule are:

• Reductive Amination: Reaction of 4-fluoro-1,2-phenylenediamine with 4-fluorobenzaldehyde to form an imine, which is then reduced in situ.

• Nucleophilic Substitution: Reaction of 4-fluoro-1,2-phenylenediamine with a 4-fluorobenzyl halide (e.g., bromide or chloride).

Causality & Troubleshooting:

• Incomplete Reaction: Ensure you are using appropriate stoichiometry (a slight excess of the amine or aldehyde/halide may be required), adequate reaction time, and optimal temperature. Monitor the reaction by Thin Layer Chromatography (TLC) or LC-MS until the limiting reagent is consumed.

• Removal: Both starting materials, 4-fluoro-1,2-phenylenediamine and 4-fluorobenzaldehyde/halide, have significantly different polarities than the desired product. They can typically be removed effectively using flash column chromatography or careful recrystallization.

Question 3: I've identified a byproduct with a mass corresponding to the addition of two 4-fluorobenzyl groups. How does this form and how is it removed?

Answer: This impurity is the N,N'-bis(4-fluorobenzyl)-4-fluoro-1,2-phenylenediamine. It forms when both the primary and secondary amines of the 4-fluoro-1,2-phenylenediamine starting material react with the 4-fluorobenzylating agent.

Causality & Troubleshooting: This "over-alkylation" is more common in the nucleophilic substitution route than in reductive amination. It occurs when an excess of the 4-fluorobenzyl halide is used or if the reaction conditions (e.g., strong base, high temperature) are too harsh. To minimize its formation, use a stoichiometry of no more than 1.0 equivalent of the alkylating agent and add it slowly to the reaction mixture.

• Removal: The bis-alkylated product is significantly less polar than your desired mono-alkylated product due to the absence of the N-H bond on the second nitrogen. This large polarity difference makes it easily separable by flash column chromatography.

Part 2: Troubleshooting Guides & Purification Protocols

This section provides actionable protocols to address the purity challenges discussed above.

Guide 1: Removing Colored Oxidation Impurities

Oxidized impurities are often highly polar and can sometimes be challenging to remove completely.

Method A: Recrystallization with Activated Carbon

This is the first method of choice for removing minor colored impurities from a solid product. Activated carbon has a high surface area that adsorbs large, conjugated colored molecules.[6]

Step-by-Step Protocol:

• Solvent Selection: Choose a solvent in which your product is highly soluble when hot and poorly soluble when cold. Ethanol, isopropanol, or ethyl acetate are excellent starting points.[7][8]

• Dissolution: In an Erlenmeyer flask, add the crude, colored product and the minimum amount of hot solvent required for complete dissolution.

• Decolorization: Add a small amount of activated carbon (approx. 1-2% of the product's weight) to the hot solution. Caution: Add the carbon carefully to the hot solution to avoid bumping.

• Hot Filtration: Swirl the mixture for a few minutes and then perform a hot filtration through a fluted filter paper to remove the activated carbon. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Allow the clear, hot filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Method B: Flash Column Chromatography

If recrystallization is ineffective or if other impurities are present, flash chromatography is the most robust solution.

Guide 2: High-Purity Separation via Flash Column Chromatography

This technique separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase.[9]

Step-by-Step Protocol:

• TLC Analysis: First, determine an appropriate eluent system using TLC. A good system will show the product spot with a Retention Factor (Rf) of ~0.3 and good separation from all impurities.

• Column Packing: Dry-pack a flash chromatography column with silica gel (typically 50-100x the weight of your crude product).[9]

• Sample Loading: Dissolve your crude product in a minimal amount of a polar solvent (like dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel or Celite by evaporating the solvent. This "dry loading" method provides much better resolution than loading the sample as a solution.

• Elution: Place the dry-loaded sample atop the packed column. Begin eluting with the solvent system determined by TLC. Apply positive pressure to achieve a fast flow rate.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified product.

Data Summary Table: Purification Parameters

Purification Method	Stationary Phase	Typical Mobile Phase (Eluent) System	Target Impurities Removed
Flash Chromatography	Silica Gel	Hexanes / Ethyl Acetate (e.g., gradient from 9:1 to 1:1)	Unreacted starting materials, over-alkylated byproducts, oxidation products
Dichloromethane / Methanol (e.g., gradient from 100:0 to 98:2)	More polar impurities
Recrystallization	N/A	Ethanol, Isopropanol, or Ethyl Acetate/Hexanes	Minor colored (oxidation) impurities, impurities with different solubility

Part 3: Visualization of Impurity Removal

The following diagram illustrates the common issue of product oxidation and the intervention points for purification.

Caption: Workflow for purifying 4-(4-Fluorobenzylamino)-1,2-phenylenediamine.

References

• Bielski, R., & Troszczynska, J. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Dimitrov, N., et al. (2020). Predicting the biodegradation products of perfluorinated chemicals using CATABOL. SAR and QSAR in Environmental Research. Available at: [Link]

• Estep, E. E., & Smith, J. M. (1967). Process for purifying a phenylenediamine. U.S. Patent No. 3,345,413.
• Farkas, L., et al. (1980). Process for preparing o-phenylenediamine. U.S. Patent No. 4,207,261.

• Hanna, S. Y. (2018). Answer to "How can I purify 1,3-phenylene diamine (mPDA) by recrystalization method?". ResearchGate. Available at: [Link]

• Interchim. (n.d.). Purification Column Guide Catalogue. Retrieved from [Link]

• Kuang, Y., et al. (2015). Recrystallization method of L-phenylalanine crude product. Chinese Patent No. CN104649922A.

• Peschka, M., et al. (2017). Oxidation of p-Phenylenediamine. ResearchGate. Available at: [Link]

• PPD. (n.d.). p-Phenylenediamine. Wikipedia. Retrieved from [Link]

• Sielc.com. (2018). Separation of 4-Nitro-1,2-phenylenediamine on Newcrom R1 HPLC column. Retrieved from [Link]

• Steiner, B. (n.d.). Application Notes. Bruno Steiner Lab Consultancy. Retrieved from [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925.
• Tsang, W., Burgess, D. R., & Babushok, V. (2005). On the Incineration of Fluorinated Polymers. Combustion Science and Technology.

• Various Authors. (n.d.). o-Phenylenediamine. Wikipedia. Retrieved from [Link]

• Various Authors. (2016). Answer to "What the best solvent can be used to recrystallize p-phenylenediamine?". ResearchGate. Available at: [Link]

Sources

• 1. Oxidized p-phenylenediamine: observations on the staining reaction in epoxy embedded tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. p-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. o-Phenylenediamine - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

Comparative Analysis: Fluorinated vs. Non-Fluorinated Phenylenediamine Scaffolds in KCNQ Modulation

This guide provides an in-depth technical comparison of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (the core scaffold of Retigabine/Ezogabine) against its non-fluorinated analogues. It is designed for researchers in medicinal chemistry and pharmacology.

Executive Summary: The "Fluorine Effect" in KCNQ Modulators

4-(4-Fluorobenzylamino)-1,2-phenylenediamine (hereafter Compound F ) represents the pharmacophore core of the first-in-class KCNQ2/3 potassium channel opener, Retigabine. Its non-fluorinated analogue, 4-(Benzylamino)-1,2-phenylenediamine (hereafter Compound H ), serves as the baseline for understanding the specific contributions of the fluorine atom.

While often assumed to enhance potency, experimental data suggests the fluorine substituent at the para-position of the benzyl ring functions primarily as a metabolic blocker and lipophilicity modulator rather than a direct affinity driver. This guide dissects the physicochemical and pharmacological divergence between these two scaffolds.

Physicochemical & Pharmacological Profile[1][2][3]

The introduction of the fluorine atom alters the electronic and lipophilic landscape of the molecule without significantly disrupting steric fit within the KCNQ channel pore.

Table 1: Comparative Profile (Compound F vs. Compound H)

Feature	Compound F (Fluorinated)	Compound H (Non-Fluorinated)	Impact of Fluorination
Molecular Weight	231.27 g/mol	213.28 g/mol	+18 Da
LogP (Calc)	~2.1 - 2.3	~1.6 - 1.8	Increased Lipophilicity (+0.5 log units) aids CNS penetration.
pKa (Aniline N)	~4.5	~4.8	Slight reduction in basicity due to inductive electron withdrawal (-I effect).
KCNQ2/3 EC50	1.2 – 10 µM (as Retigabine)	~1.5 – 12 µM	Negligible difference in intrinsic binding affinity.
Metabolic Stability	High (Benzyl ring)	Moderate	Blocks CYP450 para-hydroxylation at the benzyl ring.
Solubility	Moderate	Higher	Reduced aqueous solubility due to lipophilicity.

Mechanism of Action & Binding

Both compounds activate KCNQ2-5 channels by binding to a hydrophobic pocket formed by the S5-S6 linker.

• Key Interaction : The terminal phenyl ring (fluorinated or not) engages in

  - stacking with Phe305 and Phe240 (KCNQ3 numbering).[1]

• The Fluorine Myth : Structural studies (CryoEM and mutagenesis) indicate the fluorine atom does not form a critical hydrogen bond or halogen bond with the protein backbone. Consequently, removing the fluorine (Compound H) results in no significant loss of potency in electrophysiological assays. Its role is pharmacokinetic, not pharmacodynamic.

Metabolic Stability: The Critical Differentiator

The primary advantage of Compound F lies in its resistance to oxidative metabolism.

The Metabolic Soft-Spot

In Compound H , the para-position of the benzyl ring is electron-rich and sterically accessible, making it a prime target for Cytochrome P450 (CYP) mediated hydroxylation.

• Pathway H : Benzyl ring

  p-Hydroxy-benzyl metabolite Phase II Conjugation Rapid Clearance.

• Pathway F : The C-F bond (approx. 116 kcal/mol) is too strong for CYP oxo-ferryl species to cleave. This forces metabolism to occur via slower routes (e.g., N-glucuronidation or acetylation of the central phenylenediamine ring), thereby extending the half-life (

  ).

Diagram: Metabolic Fate Comparison

Caption: The fluorine atom blocks the rapid para-hydroxylation pathway, forcing metabolism toward the central ring (acetylation/oxidation).

Synthesis Protocols

The synthesis of the fluorinated scaffold requires specific considerations due to the inductive effect of the fluorine atom on the starting aniline.

Comparative Synthesis Workflow

Compound F is synthesized via the nucleophilic aromatic substitution (

) or reductive alkylation of 4-fluoroaniline derivatives.

Caption: Synthesis route for Compound F. For Compound H, simply substitute 4-fluorobenzylamine with benzylamine in Step 1.

Detailed Protocol: Synthesis of Compound F

Reagents : 2-amino-5-nitro-fluorobenzene (or 2,4-difluoronitrobenzene), 4-fluorobenzylamine, Triethylamine (TEA), Ethanol, Pd/C (10%).

• Substitution Step :

  • Dissolve 2,4-difluoronitrobenzene (1.0 eq) in Ethanol.

  • Add 4-fluorobenzylamine (1.1 eq) and TEA (2.0 eq) dropwise at 0°C.

  • Note: The fluorine on the benzylamine does not participate; it is a spectator. However, if using 2,4-difluoronitrobenzene, the fluorine ortho to the nitro group is selectively displaced due to the strong electron-withdrawing effect of the nitro group.

  • Stir at room temperature for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Yield : ~85-90% of the nitro-aniline intermediate.

• Reduction Step :

  • Dissolve the nitro-intermediate in Methanol/THF (1:1).

  • Add 10% Pd/C (5 wt%).

  • Stir under

    atmosphere (balloon pressure) for 2-6 hours.

  • Critical Precaution : Phenylenediamines are highly susceptible to air oxidation (turning purple/black). Perform filtration under Nitrogen/Argon and store the product as a hydrochloride salt (HCl) immediately to ensure stability.

Experimental Validation: KCNQ Tl+ Flux Assay

To verify the activity of Compound F vs. H, the Thallium (Tl+) flux assay is the industry standard for high-throughput screening of K+ channel openers.

Principle : Tl+ flows through open K+ channels and binds to a Tl-sensitive fluorescent dye inside the cell.

Protocol Steps

• Cell Line : CHO cells stably expressing KCNQ2/3 .[2]

• Dye Loading : Incubate cells with Thallos™ dye (or equivalent) for 60 min at room temperature in chloride-free buffer.

• Compound Addition :

  • Prepare serial dilutions of Compound F and Compound H (0.01 µM to 100 µM).

  • Add compounds to cells and incubate for 15 min.

• Stimulus : Add a stimulus buffer containing Tl+ (2-5 mM) and mild K+ (10 mM) to depolarize the membrane slightly.

• Readout : Measure fluorescence increase (Ex/Em: 490/515 nm) over 90 seconds.

• Data Analysis :

  • Plot Slope of fluorescence vs. Log[Concentration].

  • Calculate EC50.[2][3][4]

  • Expected Result : Both F and H analogues should show overlapping curves with EC50 values in the 1–5 µM range.

References

• Gunthorpe, M. J., et al. (2012). "The diversity in the pharmacology of KCNQ channels." Journal of Pharmacology and Experimental Therapeutics.

• Miceli, F., et al. (2008). "Molecular pharmacology of KCNQ2/3 potassium channels." Current Opinion in Pharmacology.

• Wickenden, A. D., et al. (2000).[5] "Retigabine, a novel anti-convulsant, enhances activation of KCNQ2/Q3 potassium channels."[2] Molecular Pharmacology.

• Vulpetti, A., et al. (2009). "Structure-Based Approaches to Improve Metabolic Stability: The Fluorine Effect." Journal of Medicinal Chemistry.

• Ostacolo, C., et al. (2020).[6] "Molecular mechanisms and structural basis of retigabine analogues in regulating KCNQ2 channel." Journal of Membrane Biology.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Retigabine, a novel anti-convulsant, enhances activation of KCNQ2/Q3 potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sulfide Analogues of Flupirtine and Retigabine with Nanomolar KV 7.2/KV 7.3 Channel Opening Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. KCNQ3 is the principal target of retigabine in CA1 and subicular excitatory neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Activation of Expressed KCNQ Potassium Currents and Native Neuronal M-Type Potassium Currents by the Anti-Convulsant Drug Retigabine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]

validation of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine structure by X-ray crystallography

An Application Scientist's Guide to the Definitive Structural Validation of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

In the landscape of medicinal chemistry and materials science, the precise structural elucidation of novel small molecules is the bedrock upon which all subsequent research is built. An error in structural assignment can invalidate biological data, misdirect structure-activity relationship (SAR) studies, and waste significant resources. The title compound, 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, serves as an exemplary scaffold, potentially useful in the synthesis of heterocyclic systems for drug discovery. Its structure, while seemingly straightforward, contains key features—a flexible secondary amine linker, multiple aromatic protons, and two primary amine groups—that necessitate a multi-faceted validation approach.

This guide provides an in-depth comparison of analytical techniques for the unambiguous structural confirmation of this molecule, with a primary focus on the gold standard: single-crystal X-ray crystallography. We will explore not only the "how" but the "why" behind the experimental choices, offering a framework for robust chemical characterization applicable to a wide range of research targets.

Synthesis and Rationale for Multi-Technique Validation

The logical starting point for any characterization is the synthesis of the material itself. A common and effective route to N-substituted phenylenediamines is through reductive amination.

Synthetic Pathway:

A plausible synthesis involves the reductive amination of 4-fluoro-benzaldehyde with 4-nitro-1,2-phenylenediamine, followed by the reduction of the nitro group. The initial imine formation and subsequent reduction create the C-N bond, while the final step unmasks the second amine, yielding the target diamine.

This multi-step synthesis introduces possibilities for structural ambiguity that must be resolved:

• Isomerism: Incomplete reduction could leave starting materials or intermediates. Positional isomers could also arise depending on the starting materials.

• Ambiguous Connectivity: While less likely here, in more complex reactions, spectroscopic data alone can sometimes be interpreted in multiple ways.

• Conformational Uncertainty: Spectroscopic methods in solution provide an averaged picture. The solid-state conformation, crucial for understanding crystal packing and intermolecular interactions, can only be definitively determined by X-ray crystallography.

The Gold Standard: Single-Crystal X-ray Crystallography

For absolute, three-dimensional structural proof, single-crystal X-ray diffraction is unparalleled. It moves beyond establishing connectivity to define bond lengths, bond angles, and the precise spatial arrangement of atoms.

Causality Behind the Choice: Why X-ray?

While methods like NMR can establish the carbon-hydrogen framework and connectivity, they do not directly measure the positions of atoms in 3D space. X-ray crystallography does. For a molecule like 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, this technique can definitively:

• Confirm the N-alkylation site: It will show the 4-fluorobenzyl group is attached to the nitrogen at the 4-position of the phenylenediamine ring.

• Determine molecular conformation: It reveals the torsion angles of the flexible amine linker and the relative orientation of the two aromatic rings.

• Elucidate intermolecular interactions: It maps out the hydrogen bonding network involving the -NH2 and -NH- groups, which is critical for understanding its solid-state properties and potential receptor interactions.

Experimental Protocol: From Powder to Structure

Step 1: Crystal Growth (The Critical Hurdle) The most challenging step is often growing a single, high-quality crystal suitable for diffraction.

• Rationale: A single crystal is a perfectly ordered 3D lattice. This perfect repetition is what allows for the coherent diffraction of X-rays into a pattern of discrete spots, from which the structure can be solved. Amorphous or polycrystalline powders will not work.

• Protocol:

  • Dissolve 10-20 mg of the purified compound in a minimal amount of a suitable solvent (e.g., methanol, ethanol, or ethyl acetate) with gentle heating.

  • Transfer the clear solution to a small, clean vial.

  • Employ a slow evaporation or solvent diffusion technique. For slow evaporation, cover the vial with parafilm and pierce it with a needle. For vapor diffusion, place the vial inside a larger jar containing a less polar "anti-solvent" (e.g., hexane).

  • Allow the setup to stand undisturbed for several days to weeks in a vibration-free environment.

  • Harvest a well-formed, transparent crystal (typically 0.1-0.3 mm in size) using a micromanipulator loop.

Step 2: Data Collection and Structure Solution

• Protocol:

  • Mount the selected crystal on a goniometer head in a modern X-ray diffractometer (e.g., a Bruker D8 VENTURE).

  • Cool the crystal in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and improve data quality.

  • Center the crystal in the X-ray beam (commonly Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.5418 Å).

  • Collect a series of diffraction images (frames) as the crystal is rotated.

  • Integrate the raw data to determine the intensities and positions of the diffraction spots.

  • Solve the structure using direct methods or dual-space algorithms (e.g., using the SHELXT program). This provides an initial electron density map and atomic positions.

  • Refine the structural model against the experimental data using full-matrix least-squares methods (e.g., using SHELXL). This optimizes atomic positions, bond lengths, and angles to best fit the observed diffraction pattern.

Workflow for X-ray Crystallography

Caption: Workflow for single-crystal X-ray structure determination.

Data Presentation: Crystallographic Results

A final solved structure would be presented in a standardized table within a publication or crystallographic database entry.

Parameter	Value (Representative Example)
Chemical Formula	C₁₃H₁₄FN₃
Formula Weight	231.27
Crystal System	Monoclinic
Space Group	P2₁/c
a, b, c (Å)	8.5, 12.1, 11.5
α, β, γ (°)	90, 105.2, 90
Volume (ų)	1135
Z (molecules/unit cell)	4
Data/Restraints/Params	2250 / 0 / 155
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R₁ = 0.045, wR₂ = 0.120
R indices (all data)	R₁ = 0.058, wR₂ = 0.135

Note: Data are representative for a molecule of this type and size.

Orthogonal Validation Methods: A Comparative Analysis

While X-ray crystallography is definitive, it is not always feasible. Furthermore, good scientific practice demands orthogonal validation—confirming a result with multiple, independent techniques. Spectroscopic and spectrometric methods provide complementary data that, when combined, build an undeniable case for the proposed structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy probes the chemical environment of magnetically active nuclei (most commonly ¹H and ¹³C), providing powerful evidence for atomic connectivity.

• ¹H NMR: Confirms the number and integration of different types of protons, and their connectivity through spin-spin coupling.

• ¹³C NMR: Confirms the number of unique carbon environments.

Experimental Protocol:

• Weigh approximately 5-10 mg of the sample into an NMR tube.

• Add ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆). The deuterium is not observed in ¹H NMR, preventing a massive solvent signal from obscuring the analyte signals.

• Vortex briefly to ensure complete dissolution.

• Acquire data on a 400 MHz (or higher) spectrometer. Standard ¹H, ¹³C{¹H}, and often 2D correlation spectra (like COSY and HSQC) are collected.

Expected Data (in DMSO-d₆):

Technique	Chemical Shift (ppm, δ)	Assignment
¹H NMR	~7.35 (d, 2H)	Aromatic CH ortho to Fluorine
¹H NMR	~7.10 (t, 2H)	Aromatic CH meta to Fluorine
¹H NMR	~6.5-6.8 (m, 3H)	Phenylenediamine aromatic CH
¹H NMR	~5.5-6.0 (br s, 1H)	-NH- proton
¹H NMR	~4.5 (br s, 4H)	Two -NH₂ protons (exchangeable)
¹H NMR	~4.2 (d, 2H)	Methylene (-CH₂-) protons
¹³C NMR	~162 (d)	Aromatic C-F
¹³C NMR	~110-150	10 additional aromatic carbons

| ¹³C NMR | ~45 | Methylene (-CH₂-) carbon |

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, offering a direct check of the elemental formula. High-resolution mass spectrometry (HRMS) can determine the mass with enough accuracy to predict the molecular formula.

Experimental Protocol:

• Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent (e.g., methanol or acetonitrile).

• Infuse the solution directly into the ion source of the mass spectrometer.

• Use a soft ionization technique like Electrospray Ionization (ESI) to generate the protonated molecular ion [M+H]⁺ without fragmentation.

• Analyze the ions using a high-resolution mass analyzer like a Time-of-Flight (TOF) or Orbitrap.

Expected Data:

Parameter	Result
Chemical Formula	C₁₃H₁₄FN₃
Exact Mass (Calculated)	231.1172

| [M+H]⁺ (Observed via HRMS)| 232.1250 ± 0.0005 |

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

Experimental Protocol:

• Place a small amount of the solid sample directly onto the diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

• Apply pressure to ensure good contact.

• Record the spectrum, typically from 4000 to 400 cm⁻¹.

Expected Data:

Wavenumber (cm⁻¹)	Assignment
3300-3500 (two bands)	N-H stretch (primary amine, -NH₂)
3200-3400 (one band)	N-H stretch (secondary amine, -NH-)
~3050	Aromatic C-H stretch
~2900	Aliphatic C-H stretch (-CH₂-)
1600-1620	N-H bend and C=C aromatic ring stretch

| ~1220 | C-F stretch |

Integrated Analysis: A Self-Validating System

No single technique (besides X-ray crystallography) can unambiguously prove the structure. However, by integrating the data from all methods, a self-validating and conclusive argument is formed.

Caption: Integrated workflow for structural validation.

This diagram illustrates the logical flow. MS, IR, and NMR provide strong, consistent evidence for the proposed structure. X-ray crystallography then serves as the ultimate, definitive proof, confirming the hypothesis built from the spectroscopic data.

Conclusion

The structural validation of a novel compound like 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is a cornerstone of rigorous scientific research. While spectroscopic and spectrometric techniques like NMR, MS, and FT-IR provide essential, complementary pieces of the puzzle, single-crystal X-ray crystallography stands alone in its ability to deliver an unambiguous, three-dimensional view of the molecule. This guide has outlined the rationale, protocols, and comparative strengths of these methods, providing a comprehensive framework for researchers to ensure the absolute integrity of their chemical structures, thereby building a reliable foundation for all subsequent scientific inquiry.

References

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Fenn, J. B., Mann, M., Meng, C. K., Wong, S. F., & Whitehouse, C. M. (1989). Electrospray ionization for mass spectrometry of large biomolecules. Science, 246(4926), 64-71. [Link]

comparative study of different synthetic routes to N-aryl phenylenediamines

Executive Summary: Navigating the Synthetic Landscape

N-aryl phenylenediamines are critical structural motifs in industrial antioxidants (e.g., 6PPD), conductive polymers, and pharmaceutical intermediates. While the end-product structure remains constant, the synthetic path is dictated strictly by scale, substrate electronics, and cost constraints.

This guide contrasts the three dominant methodologies:

• Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig): The standard for high-value pharmaceutical intermediates requiring kinetic selectivity.

• Copper-Catalyzed Coupling (Ullmann-Ma): The cost-effective alternative for robust substrates.

• Nucleophilic Aromatic Substitution for Hydrogen (NASH): The industrial "green" route for commodity chemicals like 4-aminodiphenylamine (4-ADPA).

Strategic Route Selection

Before selecting a protocol, consult the following decision matrix. This logic prioritizes yield and operational simplicity based on substrate properties.

Figure 1: Decision matrix for selecting the optimal synthetic route based on scale and substrate electronics.

Detailed Comparative Analysis

Route A: Palladium-Catalyzed C-N Coupling (Buchwald-Hartwig)

The Precision Tool

This is the gold standard for laboratory and early-phase process chemistry. Its primary advantage is kinetic selectivity .[1] When reacting a di-amine (like p-phenylenediamine) with an aryl halide, Pd-catalysis can be tuned to favor mono-arylation over di-arylation, a notorious challenge in thermal substitutions.

• Mechanism: Cycles between Pd(0) and Pd(II).[2] The rate-determining step is often the oxidative addition of the aryl halide.

• Ligand Selection:

  • Mono-arylation: Use sterically demanding ligands like BrettPhos or RuPhos .[1] These bulky ligands prevent the coordination of a second amine or aryl halide, halting the reaction at the mono-adduct stage.

  • Coupling Partners: Works with Aryl Chlorides, Bromides, and Triflates.

• Critical Control Point: Oxygen exclusion is paramount.[1] Pd(0) is rapidly oxidized to inactive Pd(II) species in air.

Route B: Copper-Catalyzed Coupling (Ullmann-Ma Type)

The Cost-Effective Workhorse

Historically requiring harsh conditions (200°C+, "bake and shake"), modern variations using ligands (amino acids, diamines) allow operation at 80–110°C.

• Mechanism: Debated between a radical mechanism and a Cu(I)/Cu(III) cycle. The "Ma" modification uses ligands like L-proline or oxalic diamides to stabilize the Cu-intermediate, lowering the activation energy.

• Pros: Copper is orders of magnitude cheaper than Palladium.

• Cons: Generally requires higher catalyst loading (5-10 mol%) compared to Pd (<1 mol%). Substrate scope is narrower; steric hindrance on the amine is poorly tolerated.

Route C: Nucleophilic Aromatic Substitution (SNAr)

The Electronic Specialist

Only viable when the aryl halide possesses strong electron-withdrawing groups (EWGs) ortho or para to the leaving group (e.g., 4-fluoronitrobenzene).

• Mechanism: Addition-Elimination via a Meisenheimer complex.[3]

• Pros: Metal-free, no expensive ligands, robust.

• Cons: Limited scope.[1][4][5] If the ring is not activated, the reaction will not proceed even at high temperatures.

Route D: Industrial Nitro-Condensation (NASH)

The 6PPD Pathway

For producing N-phenyl-p-phenylenediamine (the core of 6PPD) on a multi-ton scale, using aryl halides is economically unviable due to waste salts. The industrial route couples aniline and nitrobenzene .[6]

• Mechanism: Nucleophilic Aromatic Substitution for Hydrogen (NASH). Aniline attacks nitrobenzene in the presence of a base (TMAH), forming a nitroso-intermediate which is hydrogenated in situ.

• Efficiency: 100% Atom economy (theoretically), producing water as the only byproduct.

Performance Metrics Comparison

Metric	Pd-Catalyzed (Buchwald)	Cu-Catalyzed (Ullmann)	SNAr	Industrial (NASH)
Yield (Typical)	85 - 98%	70 - 90%	>90%	>95% (optimized)
Selectivity (Mono)	High (>20:1)	Moderate (requires excess amine)	High	High
Temp Range	60 - 100°C	90 - 140°C	80 - 150°C	70 - 90°C
Catalyst Cost	$ (High)	$ (Low)	N/A	(Base recovery)
Substrate Scope	Broad (Cl, Br, I, OTf)	Medium (I, Br)	Narrow (EWG activated)	Specific (Nitroarenes)
Green Metric	Low (Heavy metal waste)	Medium (Cu waste)	High (if solvent recycled)	Excellent (Water byproduct)

Experimental Protocols

Protocol 1: Pd-Catalyzed Mono-Arylation (High Selectivity)

Recommended for: Drug intermediates, complex scaffolds.

Reagents:

• Aryl Bromide (1.0 equiv)[7]

• p-Phenylenediamine (1.2 equiv)

• Pd(OAc)₂ (1 mol%)

• BrettPhos (2 mol%)

• NaOtBu (1.4 equiv)

• Toluene or Dioxane (anhydrous)

Workflow:

• Inerting: Charge a Schlenk flask with Pd(OAc)₂, BrettPhos, and NaOtBu. Evacuate and backfill with Argon (3x).

• Solvation: Add anhydrous solvent via syringe. Stir at RT for 5 min to pre-form the active catalyst complex (solution turns from orange to dark red/brown).

• Addition: Add the Aryl Bromide and p-Phenylenediamine.

• Reaction: Heat to 80°C for 4-12 hours. Monitor via LC-MS.

• Workup: Filter through a pad of Celite to remove Pd black.[1] Concentrate and purify via flash chromatography (Amine-functionalized silica recommended to prevent streaking).

Protocol 2: Cu-Catalyzed Coupling (Ligand Assisted)

Recommended for: Simple aryl iodides, cost-sensitive scale-up.

Reagents:

• Aryl Iodide (1.0 equiv)

• p-Phenylenediamine (2.0 equiv - excess promotes mono-arylation)

• CuI (10 mol%)[8]

• L-Proline (20 mol%)

• K₂CO₃ (2.0 equiv)

• DMSO (dry)

Workflow:

• Mixing: Combine all solids in a reaction tube.

• Degassing: Add DMSO. Sparge with Nitrogen for 10 minutes (Oxygen inhibits the catalytic cycle).

• Heating: Seal tube and heat to 90°C for 24 hours.

• Extraction: Dilute with water/EtOAc. Wash organic layer extensively with water to remove DMSO.[1]

• Purification: Recrystallization is often sufficient due to the symmetry of byproducts.

Mechanistic Visualization

Understanding the catalytic cycle is crucial for troubleshooting. The diagram below compares the Pd and Cu cycles, highlighting the different oxidation states involved.

Figure 2: Mechanistic comparison of Pd(0)/Pd(II) vs Cu(I)/Cu(III) catalytic cycles.

References

• Buchwald-Hartwig Amination Overview

  • Source: Wikipedia / Organic Chemistry Portal.[1]

  • Significance: Establishes the foundational mechanism for Pd-catalyzed C-N bond form

• Industrial Synthesis of 6PPD

  • Title: 6PPD - Manufacturing and Usage.[9][10][11]

  • Source: Wikipedia / PubChem.[1]

  • Significance: Details the reductive amination of methyl isobutyl ketone with phenyl phenylenediamine.

• Ullmann Reaction Mechanisms

  • Title: Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development.[1][12]

  • Source: Chemical Society Reviews (via PubMed).
  • Significance: Reviews the shift from harsh "classic" conditions to milder ligand-acceler

• Nucleophilic Aromatic Substitution (SNAr)

  • Title: Application Notes for SNAr Reactions of 2-Fluoro-5-nitrobenzene-1,4-diamine.

  • Source: BenchChem Protocols.[1][3]

  • Significance: Provides specific experimental conditions for SNAr on activ

• Selective Mono-N-Arylation

  • Title: Photochemical Ni-Catalyzed Selective Mono-N-Aryl
  • Source: Journal of Organic Chemistry (via ResearchG
  • Significance: Highlights emerging photochemical methods for high selectivity.

Sources

• 1. JP2002503246A - Catalytic hydrogenation of nitrobenzene to 4-aminodiphenylamine in the presence of hydroxyl compounds and solvents - Google Patents [patents.google.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Regioselective Radical Arene Amination for the Concise Synthesis of ortho-Phenylenediamines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP0988277A1 - Catalytic hydrogenation of nitrobenzene to 4-aminodiphenylamine in the presence of a hydroxyl compound and a solvent - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Federal Register :: N-(1,3-Dimethylbutyl)-N′-phenyl-p-phenylenediamine (6PPD) and its Transformation Product, 6PPD-quinone; Regulatory Investigation Under the Toxic Substances Control Act (TSCA) [federalregister.gov]
• 10. 6PPD - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Copper catalysed Ullmann type chemistry: from mechanistic aspects to modern development - PubMed [pubmed.ncbi.nlm.nih.gov]

A Predictive Guide to the Spectral Characteristics of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

The predictions herein are grounded in the fundamental principles of spectroscopic techniques and a meticulous examination of the spectral data of key analogues: 1,2-phenylenediamine, N-benzyl-1,2-phenylenediamine, 4-fluoro-1,2-phenylenediamine, and 4-fluorobenzylamine. By deconstructing the molecule into its constituent parts and analyzing the influence of each on the overall spectral output, we can construct a reliable spectral fingerprint for the target compound.

Molecular Structure and Predicted Spectral Features

The structure of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine is characterized by a 1,2-phenylenediamine ring substituted at the 4-position with a 4-fluorobenzylamino group. This structure suggests a complex interplay of electronic effects that will manifest in its spectra.

Caption: Molecular structure of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons on both phenyl rings, the methylene protons of the benzyl group, and the amine protons.

Proton Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity	Rationale
Phenylenediamine H-3	~6.2-6.4	d	Ortho to two amino groups, expected to be significantly shielded.
Phenylenediamine H-5	~6.5-6.7	dd	Ortho and meta to amino groups.
Phenylenediamine H-6	~6.7-6.9	d	Ortho to one amino group.
Fluorobenzyl H-2', H-6'	~7.2-7.4	t	Ortho to the CH₂ group and meta to the fluorine, showing coupling to both.
Fluorobenzyl H-3', H-5'	~7.0-7.2	t	Meta to the CH₂ group and ortho to the fluorine, showing coupling to both and significant shielding from fluorine.
Methylene (-CH₂-)	~4.3	s	Singlet due to no adjacent protons. The chemical shift is influenced by the adjacent nitrogen and aromatic ring.
Amine (-NH- and -NH₂)	3.5-5.0	br s	Broad singlets, chemical shift and intensity can vary with solvent and concentration.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon framework. The presence of fluorine will introduce characteristic C-F couplings.

Carbon Assignment	Predicted Chemical Shift (ppm)	Predicted Multiplicity (due to ¹⁹F coupling)	Rationale
Phenylenediamine C-1	~135-140	s	Attached to a primary amine.
Phenylenediamine C-2	~125-130	s	Attached to a primary amine.
Phenylenediamine C-3	~110-115	s	Shielded by adjacent amino groups.
Phenylenediamine C-4	~140-145	s	Attached to the secondary amine, deshielded.
Phenylenediamine C-5	~115-120	s
Phenylenediamine C-6	~118-123	s
Fluorobenzyl C-1'	~135-140	d	Ipso-carbon to the CH₂ group, will show a small coupling to fluorine.
Fluorobenzyl C-2', C-6'	~128-132	d	Ortho to the CH₂ group, will show a small coupling to fluorine.
Fluorobenzyl C-3', C-5'	~115-118	d	Ortho to the fluorine, will show a large one-bond C-F coupling.
Fluorobenzyl C-4'	~160-165	d	Directly attached to fluorine, showing a very large one-bond C-F coupling.
Methylene (-CH₂-)	~45-50	s

Predicted Infrared (IR) Spectrum

The IR spectrum will be characterized by absorptions corresponding to the various functional groups present in the molecule.

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibration Mode
N-H (amines)	3300-3500	Stretching (likely two bands for -NH₂)
C-H (aromatic)	3000-3100	Stretching
C-H (aliphatic)	2850-2960	Stretching
C=C (aromatic)	1500-1600	Stretching
C-N	1250-1350	Stretching
C-F	1000-1100	Stretching

Predicted Mass Spectrum (MS)

Electron ionization mass spectrometry (EI-MS) is expected to show a prominent molecular ion peak and characteristic fragmentation patterns.

m/z	Predicted Fragment	Rationale
232	[M]⁺	Molecular ion peak
109	[C₇H₆F]⁺	Tropylium ion from the fluorobenzyl moiety (benzylic cleavage)
123	[C₆H₄(NH₂)NH]⁺	Loss of the fluorobenzyl group

Comparative Spectral Data of Structurally Similar Compounds

To substantiate the predictions for 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, the experimental spectral data for key analogues are presented below.

Table 1: ¹H NMR Data of Analogous Compounds (in CDCl₃, δ ppm)

Compound	Aromatic Protons	-CH₂- Protons	-NH/-NH₂ Protons
1,2-Phenylenediamine	6.7-6.8 (m, 4H)	-	3.4 (br s, 4H)
N-Phenyl-o-phenylenediamine	6.8-7.3 (m, 9H)[1]	-	3.7 (br s, 2H), 5.4 (br s, 1H)[1]
4-Fluorobenzylamine	6.9-7.3 (m, 4H)[2]	3.8 (s, 2H)[2]	1.5 (br s, 2H)[2]

Table 2: IR Data of Analogous Compounds (cm⁻¹)

Compound	N-H Stretch	C-H Aromatic Stretch	C=C Aromatic Stretch	C-N Stretch	C-F Stretch
1,2-Phenylenediamine	~3380, 3300[3]	~3050	~1620, 1510	~1275[3]	-
4-Fluorobenzylamine	~3370, 3290	~3040	~1600, 1510	~1220	~1150

Experimental Protocols

The acquisition of high-quality spectral data is fundamental to accurate compound characterization. The following are generalized, yet detailed, step-by-step methodologies for the key spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Caption: Generalized workflow for NMR data acquisition and processing.

• Sample Preparation: Accurately weigh 5-10 mg of the analytical sample and dissolve it in approximately 0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, dimethyl sulfoxide-d₆). The choice of solvent is critical as it can influence chemical shifts.

• Instrument Setup: Insert the NMR tube into the spectrometer. The instrument is then locked onto the deuterium signal of the solvent to stabilize the magnetic field. Shimming is performed to optimize the homogeneity of the magnetic field, which is crucial for obtaining sharp, well-resolved peaks. The probe is tuned to the appropriate frequencies for the nuclei being observed (¹H and ¹³C).

• Data Acquisition: Standard pulse sequences are used to acquire the ¹H and ¹³C spectra. For ¹³C NMR, proton decoupling is typically employed to simplify the spectrum by removing C-H coupling.

• Data Processing: The raw data (Free Induction Decay) is processed by applying a Fourier transform to convert it from the time domain to the frequency domain. The resulting spectrum is then phased and the baseline is corrected to ensure accurate integration and peak picking.

Infrared (IR) Spectroscopy

Caption: Workflow for Attenuated Total Reflectance (ATR) IR spectroscopy.

• Sample Preparation: For Attenuated Total Reflectance (ATR) IR, a small amount of the solid sample is placed directly onto the ATR crystal.

• Data Acquisition: A background spectrum of the empty ATR crystal is collected first. Then, the sample spectrum is acquired.

• Data Processing: The instrument software automatically ratios the sample spectrum against the background spectrum and converts the data to a plot of percent transmittance versus wavenumber.

Mass Spectrometry (MS)

Sources

• 1. University of Ottawa NMR Facility Blog: 13C NMR of Fluorinated Organics [u-of-o-nmr-facility.blogspot.com]
• 2. 4-Fluorobenzylamine | C7H8FN | CID 67326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

benchmarking the properties of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine against commercial monomers

This guide benchmarks 4-(4-Fluorobenzylamino)-1,2-phenylenediamine (hereafter referred to as FB-Triamine ) against standard commercial monomers like 1,2-Phenylenediamine (OPD) .

While OPD is a commodity monomer for bulk polymers (e.g., Polybenzimidazoles), FB-Triamine is a high-value, functionalized "building block" primarily used in the synthesis of KCNQ potassium channel openers (e.g., Retigabine/Ezogabine ). This guide focuses on its utility in precision medicinal chemistry and high-performance heterocycle synthesis.[1]

Executive Summary

4-(4-Fluorobenzylamino)-1,2-phenylenediamine (CAS: 491871-67-1) represents a specialized class of electron-rich aromatic triamines.[2] Unlike the symmetric commodity monomer 1,2-Phenylenediamine (OPD) , FB-Triamine features a secondary amine with a lipophilic 4-fluorobenzyl substituent.

Key Advantage: The electron-donating capability of the C4-substituent creates a distinct electronic bias between the N1 and N2 primary amines, enabling regioselective functionalization impossible with symmetric OPD. Critical Limitation: Extreme oxidation sensitivity requires strict inert atmosphere handling, often necessitating in situ generation.

Comparison Matrix: FB-Triamine vs. Commercial Alternatives

Feature	FB-Triamine (Subject)	1,2-Phenylenediamine (OPD) (Benchmark)	4-Nitro-1,2-phenylenediamine (Precursor)
Electronic State	Highly Electron-Rich (Activated)	Neutral / Moderately Rich	Electron-Deficient (Deactivated)
Primary Use	KCNQ Agonists (Retigabine), Functionalized Benzimidazoles	Polybenzimidazoles (PBI), Dyes, Fungicides	Hair Dyes, Synthesis Intermediate
Selectivity	High Regioselectivity (N1 > N2)	Low (Symmetric N1 = N2)	High (N1 < N2 due to ortho-nitro effect)
Oxidation Stability	Poor (Rapidly forms quinone-imines)	Moderate (Slow darkening)	Good (Stable solid)
Lipophilicity (LogP)	~2.5 (High membrane permeability)	0.15 (Water soluble)	~0.8
Cost	High (Specialty Building Block)	Low (Commodity Chemical)	Low/Moderate

Technical Analysis & Reactivity Profile

Electronic Activation and Regioselectivity

The defining characteristic of FB-Triamine is the 4-(4-fluorobenzylamino) group. This secondary amine acts as a strong electron-donating group (EDG) via resonance.

• Mechanism: The lone pair on the N4 nitrogen donates electron density into the benzene ring.

• Impact on N1 (Para): The position para to the EDG (C1) is significantly activated. The primary amine at N1 becomes more nucleophilic.

• Impact on N2 (Meta): The position meta to the EDG (C2) receives less resonance activation.

• Result: In acylation reactions (e.g., with ethyl chloroformate), N1 reacts preferentially over N2 . This intrinsic selectivity allows for the high-yield synthesis of Retigabine without complex protecting group strategies.

Solubility and Fluorine Effect

The 4-fluorobenzyl moiety drastically alters the physical profile compared to OPD:

• Solubility: FB-Triamine is insoluble in water but highly soluble in organic solvents (DCM, THF, Ethanol), facilitating organic synthesis workflows.

• Metabolic Stability: The fluorine atom at the para position of the benzyl ring blocks metabolic oxidation (P450 hydroxylation), a critical feature for drug candidates derived from this monomer.

Experimental Protocol: Regioselective Synthesis of Retigabine

This protocol demonstrates the "monomer" utility of FB-Triamine, specifically utilizing its electronic bias to selectively acylate N1.

Objective: Synthesize Retigabine (Ethyl N-[2-amino-4-(4-fluorobenzylamino)phenyl]carbamate) from FB-Triamine.

Materials

• Precursor: N-(4-Fluorobenzyl)-2-nitro-1,4-phenylenediamine (Reducible to FB-Triamine).

• Reagent: Ethyl Chloroformate (1.05 eq).

• Catalyst: Pd/C (10% w/w) or Raney Nickel (for in situ reduction).

• Solvent: Ethanol/THF (anhydrous).

• Atmosphere: Hydrogen (H2) then Argon (Ar).

Workflow

• In Situ Generation (Critical Step):

  • Charge the hydrogenation vessel with the Nitro-Precursor , Pd/C, and Ethanol.

  • Stir under H2 (3 atm) at RT for 4 hours.

  • Checkpoint: Monitor TLC/LCMS for disappearance of nitro compound. The product (FB-Triamine) is unstable; DO NOT ISOLATE . Proceed immediately under inert gas.

• Selective Acylation:

  • Filter catalyst under Argon flow (or use a closed-loop filter) to prevent oxidation.

  • Cool the filtrate containing FB-Triamine to 0°C .

  • Add Triethylamine (1.2 eq) followed by dropwise addition of Ethyl Chloroformate (1.0 eq).

  • Mechanistic Note: The activated N1 amine reacts rapidly. The N2 amine (meta) and N4 (bulky secondary) are slower.

• Workup:

  • Stir for 1 hour at 0°C.

  • Quench with water.[3] The product (Retigabine) will precipitate or can be extracted with Ethyl Acetate.

  • Recrystallize from Ethanol/Water.

Expected Results

• Yield: 75-85% (from Nitro precursor).

• Purity: >98% (HPLC).

• Selectivity: >10:1 ratio of N1-acylated (Retigabine) vs. N2-acylated isomer.

Visualization of Reaction Pathways[4]

Diagram 1: Electronic Activation & Selectivity Logic

This diagram illustrates why the FB-Triamine (Center) reacts selectively at N1 compared to the symmetric OPD.

Caption: Electronic bias introduced by the 4-fluorobenzylamino group directs electrophilic attack to the N1 position.

Diagram 2: Handling & Decision Tree

A decision matrix for researchers choosing between FB-Triamine and standard OPD.

Caption: Selection criteria for utilizing FB-Triamine versus commodity OPD based on target application.

References

• Retigabine Synthesis & Mechanism

  • Title: "Retigabine: Chemical Synthesis to Clinical Applic
  • Source:Journal of Medicinal Chemistry / NIH PMC.

  • URL:[Link]

• Benzimidazole Synthesis Reviews

  • Title: "Recent achievements in the synthesis of benzimidazole deriv
  • Source:RSC Advances.

  • URL:[Link]

• Chemical Property Data

  • Title: "4-Fluoro-1,2-phenylenediamine Compound Summary."

  • Source:PubChem.[4]

  • URL:[Link][4]

• KCNQ Channel Modulators

  • Title: "Discovery of Novel Retigabine Derivatives as Potent KCNQ4 and KCNQ5 Channel Agonists."[5]

  • Source:ACS Chemical Neuroscience.

  • URL:[Link]

Sources

• 1. ossila.com [ossila.com]
• 2. guidechem.com [guidechem.com]
• 3. Benzimidazole synthesis [organic-chemistry.org]
• 4. 4-Fluorobenzene-1,2-diamine | C6H7FN2 | CID 164584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Discovery of Novel Retigabine Derivatives as Potent KCNQ4 and KCNQ5 Channel Agonists with Improved Specificity - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Mechanistic Validation of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and fine chemical synthesis, the reproducible and scalable production of target molecules is paramount. This requires not just a reliable synthetic protocol, but a profound understanding of the underlying reaction mechanism. A validated mechanism is the bedrock of process optimization, impurity profiling, and regulatory compliance. This guide provides an in-depth comparison and validation framework for the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, a key structural motif in various pharmacologically active agents.

Section 1: The Predominant Synthetic Pathway: Reductive Amination

The most direct and widely adopted method for synthesizing N-substituted amines is reductive amination.[1] This "one-pot" reaction combines an aldehyde or ketone with an amine to form an imine intermediate, which is then reduced in situ to the desired amine.[2] For the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine, this involves the reaction of 4-fluoro-1,2-phenylenediamine with 4-fluorobenzaldehyde.

Proposed Mechanism: A Step-by-Step Analysis

The reaction proceeds via a well-established two-part mechanism under mildly acidic conditions:

• Imine Formation: The reaction is initiated by the nucleophilic attack of one of the amino groups of 4-fluoro-1,2-phenylenediamine on the electrophilic carbonyl carbon of 4-fluorobenzaldehyde. Subsequent proton transfers and elimination of a water molecule yield a protonated imine (or Schiff base) intermediate. The slightly acidic medium is crucial; it protonates the carbonyl oxygen to increase its electrophilicity without fully protonating the amine nucleophile and rendering it unreactive.[1]

• Hydride Reduction: A selective reducing agent, such as sodium triacetoxyborohydride (NaBH(OAc)₃) or sodium cyanoborohydride (NaBH₃CN), is introduced.[3] These reagents are mild enough not to reduce the starting aldehyde but are highly effective at reducing the iminium ion intermediate.[4] The hydride attacks the electrophilic carbon of the C=N bond, yielding the final secondary amine product.[5]

Caption: Proposed mechanism for reductive amination synthesis.

Section 2: An Alternative Synthetic Route: Nucleophilic Aromatic Substitution (SₙAr)

While reductive amination is efficient, exploring alternative pathways is crucial for comprehensive process understanding and identifying potential advantages in scalability or cost. A plausible alternative is a two-step sequence involving Nucleophilic Aromatic Substitution (SₙAr) followed by reduction.

This approach could begin with 1,2-difluoro-4-nitrobenzene. The highly activated fluorine atoms are susceptible to substitution by a primary amine like 4-fluorobenzylamine. The strong electron-withdrawing effect of the nitro group facilitates this attack. The resulting N-substituted nitroaniline intermediate is then reduced to the final diamine product.

Mechanism: A Two-Stage Process

• SₙAr Reaction: 4-Fluorobenzylamine acts as a nucleophile, attacking one of the fluorine-bearing carbons of 1,2-difluoro-4-nitrobenzene. This forms a resonance-stabilized intermediate (a Meisenheimer complex) before expelling a fluoride ion to yield N-(4-fluorobenzyl)-2-fluoro-5-nitroaniline.

• Nitro Group Reduction: The intermediate nitro compound is then subjected to standard reduction conditions, such as catalytic hydrogenation (e.g., H₂/Pd-C) or using a metal in acid (e.g., Fe/HCl), to convert the nitro group into an amino group, yielding the target molecule.[6]

Caption: Alternative SₙAr and reduction synthesis pathway.

Section 3: Comparative Analysis of Synthetic Routes

The choice of synthetic route depends on a multitude of factors. A direct comparison highlights the distinct advantages and disadvantages of each proposed method.

Metric	Reductive Amination (Route 1)	SₙAr & Reduction (Route 2)	Rationale & Causality
Reaction Steps	1 (One-Pot)	2	Reductive amination offers superior process economy by combining two mechanistic steps into a single operation, reducing workup and isolation efforts.
Atom Economy	High	Moderate	The SₙAr route involves the substitution of a fluorine atom and the subsequent reduction of a nitro group, leading to more byproduct waste compared to the condensation-reduction pathway.
Typical Yield	75-90%	60-75% (overall)	One-pot reactions often lead to higher overall yields by minimizing the loss of material between steps.
Reagent Safety	Moderate (NaBH(OAc)₃ is moisture sensitive)[4]	High (Catalytic hydrogenation requires specialized high-pressure equipment; Fe/HCl is highly corrosive)	The handling of flammable hydrogen gas under pressure presents significant safety challenges not present in the reductive amination protocol.
Substrate Scope	Broad	More limited (Requires activated aromatic systems)	Reductive amination is a general method for amine synthesis, while SₙAr is contingent on having a suitably electron-deficient aromatic ring.[5][7]
Purification	Straightforward (Chromatography or crystallization)	More complex (Requires purification of an intermediate)	A multi-step synthesis inherently increases the complexity of purification, as impurities can carry over from one step to the next.

Section 4: A Framework for Mechanistic Validation

While a proposed mechanism may be chemically sound, experimental validation is required to move from hypothesis to established fact.[8] The following workflow provides a robust system for confirming the reductive amination pathway.

Caption: Experimental workflow for validating the proposed mechanism.

Experiment 1: Trapping the Schiff Base Intermediate

Causality: The core of the proposed mechanism is the transient formation of an imine. If this intermediate can be detected or isolated, it provides strong evidence for the two-part mechanism.

Protocol:

• Combine equimolar amounts of 4-fluoro-1,2-phenylenediamine (1.0 mmol) and 4-fluorobenzaldehyde (1.0 mmol) in a suitable solvent (e.g., methanol, 10 mL).

• Add a catalytic amount of acetic acid (0.1 mmol).

• Stir the reaction at room temperature but omit the reducing agent (NaBH(OAc)₃).

• Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Expected Outcome: The consumption of starting materials and the appearance of a new species with a mass corresponding to the dehydrated imine product (M+H⁺ = 232.09) would confirm its formation. In some cases, the imine may be stable enough to be isolated via precipitation or crystallization.[9]

Experiment 2: Comprehensive Spectroscopic Analysis of the Final Product

Causality: Unambiguous characterization of the final product is essential to confirm that the desired transformation has occurred and to rule out isomeric side products. The formation of a secondary amine from a primary amine and an aldehyde results in distinct spectroscopic changes.[10][11]

Protocol:

• Synthesize 4-(4-Fluorobenzylamino)-1,2-phenylenediamine using the full reductive amination protocol.

• Purify the product via column chromatography or recrystallization.

• Acquire ¹H NMR, ¹³C NMR, FT-IR, and high-resolution mass spectrometry (HRMS) data.

Data Interpretation & Comparison:

Technique	Expected Observation for Product	Comparison with Starting Material
FT-IR	Appearance of a single N-H stretch (~3300-3400 cm⁻¹) for the secondary amine. Disappearance of the C=O stretch from the aldehyde (~1700 cm⁻¹).	The starting diamine shows two N-H stretches (symmetric and asymmetric) for the primary amine group.[10] The aldehyde shows a strong C=O peak.
¹H NMR	Appearance of a new signal for the benzylic CH₂ group, typically a doublet around 4.3 ppm, coupling to the adjacent N-H proton. The N-H proton of the secondary amine will appear as a triplet.	Disappearance of the aldehyde proton signal (~9-10 ppm). The aromatic signals will shift according to the new substitution pattern.
¹³C NMR	Appearance of a new signal for the benzylic carbon (~45-55 ppm). Disappearance of the aldehyde carbonyl carbon (~190 ppm).	Confirms the complete conversion of the aldehyde.
HRMS	The measured mass should match the calculated exact mass of the product (C₁₃H₁₃F₂N₃), confirming the molecular formula.	Provides definitive evidence of the product's elemental composition.

Experiment 3 (Advanced): Kinetic Isotope Effect (KIE)

Causality: To probe the rate-determining step of the reduction phase, one can use a deuterated reducing agent. If the hydride transfer is the slowest step, replacing hydrogen with the heavier deuterium isotope will slow the reaction down (a "normal" KIE), providing insight into the transition state.[12][13]

Protocol:

• Run two parallel reactions under identical conditions.

• In Reaction A, use sodium triacetoxyborohydride (NaBH(OAc)₃).

• In Reaction B, use a deuterated equivalent, sodium triacetoxyborodeuteride (NaBD(OAc)₃).

• Monitor the rate of product formation in both reactions using a quantitative technique like HPLC or ¹H NMR with an internal standard.

• Expected Outcome: If the reaction rate is significantly slower with NaBD(OAc)₃ compared to NaBH(OAc)₃, it implies that the C-H(D) bond is being broken in the rate-determining step, strongly supporting the proposed hydride attack on the iminium ion as a key kinetic event.

Conclusion

This guide establishes that reductive amination is a robust and efficient primary pathway for the synthesis of 4-(4-Fluorobenzylamino)-1,2-phenylenediamine when compared to a plausible SₙAr alternative. The true scientific rigor, however, lies in the validation of its proposed mechanism. By employing a systematic workflow that includes intermediate trapping, comprehensive spectroscopic analysis, and advanced kinetic studies, researchers can build an unassailable, data-supported understanding of the chemical transformation. This level of insight is not merely academic; it is a critical component of modern chemical process development, ensuring safety, efficiency, and purity from the laboratory bench to industrial production.

References

• Vertex AI Search. (n.d.). Synthesis method of 4-Fluoro-1,2-phenylenediamine and its applications.
• Google Patents. (n.d.). US6245943B1 - Method of preparing p-phenylenediamine.
• Chemistry Steps. (n.d.). Reductive Amination.
• Google Patents. (n.d.). CN103012160A - Preparation method of o-phenylenediamine.
• ChemRxiv. (2025). Synthesis of Phenylenediamines via [4+1+1] Photocycloaddition of 1,3-Dienes and Isocyanides Enabled by a Gallium(I)/(III) Redox: The Key Role of a Phenalenyl-Based Ligand.
• Ossila. (n.d.). 4-Fluoro-1,2-phenylenediamine | CAS Number 367-31-7.
• National Institutes of Health. (2024). Synthesis, characterization and NLO properties of 1,4-phenylenediamine-based Schiff bases: a combined theoretical and experimental approach.
• Google Patents. (n.d.). US6448446B1 - Synthesis of N,N-disubstituted-p-phenylenediamine.
• PrepChem.com. (n.d.). Preparation of p-phenylenediamine.
• Google Patents. (n.d.). EP0617004A1 - Preparation of N-substituted-N'-phenyl-P-phenylenediamines.
• Master Organic Chemistry. (2017). Reductive Amination, and How It Works.
• Beilstein Journals. (n.d.). An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles.
• Kozlowski Group. (n.d.). Experimental Techniques to Study Organic Chemistry Mechanisms.
• ResearchGate. (n.d.). FTIR Spectra of 1,2-Phenylenediamine and the Cyclocondensation Product (KBr).
• ResearchGate. (2025). Synthesis and physico-chemical studies on complexes of 1,2-diaminophenyl-N,N′-bis-(2-pyridinecarboxaldimine), (L): A spectroscopic approach on binding studies of DNA with the copper complex.
• BenchChem. (n.d.). A Technical Guide to Novel Synthesis Routes for N-Substituted Thietan-3-amines.
• ResearchGate. (n.d.). Algorithmic Discovery and Experimental Validation of One-Pot Reactions in the Network of Organic Chemistry.
• MDPI. (n.d.). Synthetic Routes to Approved Drugs Containing a Spirocycle.
• Organic Chemistry Portal. (n.d.). Reductive Amination - Common Conditions.
• ACS Publications. (2009). Can Reaction Mechanisms Be Proven?.
• ResearchGate. (2025). Synthesis, spectroscopic and single-crystal analysis, and DFT studies of N₂O₂ diamine coordination complexes.
• BenchChem. (n.d.). A Comparative Spectroscopic Guide to Substituted Dienones.
• ACS Omega. (2022). Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride.
• Quora. (2019). How are reaction mechanisms in organic chemistry verified to be true?.
• PubMed. (n.d.). Synthesis and nuclear magnetic resonance spectroscopic, mass spectroscopic, and plasma amine oxidase inhibitory properties of analogues of 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine.
• Organic Chemistry Tutor. (n.d.). Reductive Amination.
• ResearchGate. (2025). Organic Reaction Mechanisms: Fundamental Concepts, Computational Approaches, and Applications.

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Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 4-(4-Fluorobenzylamino)-1,2-phenylenediamine

[1]

Executive Safety Directive

4-(4-Fluorobenzylamino)-1,2-phenylenediamine (Intermediate for Retigabine/Ezogabine) is a potent nitrogenous base.[1] While specific toxicological data for this intermediate is often proprietary, its structural homology to phenylenediamines and anilines mandates that it be handled as a Severe Sensitizer and Potential Carcinogen .[1]

Immediate Critical Actions:

• Treat as Air-Sensitive: This compound oxidizes rapidly. Darkening (browning/purpling) indicates degradation and contamination.

• Zero Skin Contact: Phenylenediamine derivatives are notorious for rapid dermal absorption and sensitization.

• Containment: All handling of powders must occur within a certified Fume Hood or Glovebox.

Hazard Architecture & Risk Assessment

To understand the safety requirements, we must analyze the molecule's "Kill Chain"—the mechanism by which it causes harm.[1]

Structural Feature	Associated Hazard	Operational Implication
1,2-Phenylenediamine Core	Sensitization (Skin/Respiratory) & Mutagenicity	Exposure can lead to anaphylaxis or long-term genetic damage.[2] Action: Double-gloving is mandatory.
Fluorobenzyl Group	Lipophilicity	The fluorine atom increases the molecule's ability to penetrate lipid bilayers (skin), enhancing absorption speed compared to non-fluorinated analogues.[1]
Free Amine Groups (-NH2)	Oxidative Instability	Reacts with air to form quinone-imines (toxic, colored byproducts).[1] Action: Store under Argon/Nitrogen.

Personal Protective Equipment (PPE) Specifications

Standard laboratory PPE is insufficient for this compound. You must utilize a "Barrier-in-Depth" strategy.[3]

Hand Protection (Critical)

The Risk: Standard thin nitrile gloves offer poor protection against aromatic amines, which can permeate in <15 minutes.[1]

• Primary Layer (Inner): 4-mil Nitrile (Tactility).

• Secondary Layer (Outer): Silver Shield® (EVOH/PE Laminate) or High-Thickness Nitrile (>8 mil).

  • Why? Laminate films provide >480 min breakthrough time for amines, whereas standard nitrile fails quickly.[1]

• Protocol: "Tape-and-Tuck." Tape the inner glove to the lab coat sleeve to prevent wrist exposure.

Respiratory Protection

The Risk: Inhalation of dust leads to immediate respiratory sensitization (asthma-like symptoms).

• Minimum: N95 (if handled strictly in a fume hood).

• Recommended: P100 (HEPA) Half-Face Respirator or PAPR (Powered Air Purifying Respirator) if handling >10g of powder outside a closed system.

Ocular & Body Protection

• Eyes: Chemical Splash Goggles (Indirect Vent). Safety glasses are unacceptable due to vapor/dust ingress.[1]

• Body: Tyvek® Lab Coat or Coveralls (Disposable).

  • Reasoning: Phenylenediamines stain textiles permanently and cannot be washed out of cotton lab coats effectively.

Operational Workflow: Safe Handling Protocol

The following diagram illustrates the decision logic for safe handling based on the quantity of material used.

Figure 1: Decision matrix for PPE selection and containment based on scale of operation.

Step-by-Step Procedure

• Preparation:

  • Don PPE before entering the designated zone.

  • Place a disposable absorbent pad (benchkote) in the fume hood. This captures any micro-spills and allows for easy disposal.

• Weighing:

  • Never weigh on an open bench. Move the balance into the hood or use a static-free weighing funnel.

  • Technique: Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination of other reagents.

• Solubilization:

  • Add solvent immediately after weighing to suppress dust generation.

  • Note: If the solution turns dark purple/black rapidly, the material has oxidized.[1]

• Decontamination:

  • Wipe all surfaces with a 10% bleach solution or specific surfactant (e.g., Decon 90) followed by water.[1] Phenylenediamines can leave invisible residues that oxidize later.

Emergency Response & Disposal

Spills

• Powder: Do not dry sweep. Cover with wet paper towels (solvent-dampened) to prevent dust, then wipe up.[1]

• Skin Contact: Wash with soap and copious water for 15 minutes . Do not use alcohol/solvents (this increases skin absorption).

• Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological monitoring (retinal toxicity risk associated with Retigabine class).

Disposal[3][4][5]

• Classification: Hazardous Chemical Waste (Toxic).

• Method: High-temperature incineration.

• Segregation: Do not mix with strong oxidizers (nitric acid, peroxides) in the waste stream; this can cause exothermic decomposition.[1]

References

• PubChem. (n.d.). p-Phenylenediamine Compound Summary. National Library of Medicine.[4] Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Substance Information: 1,2-Benzenediamine.[1] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Chemical Database: Phenylenediamine. Retrieved from [Link]

• Petrelli, F., et al. (2019).[1][5] The requirements for manufacturing highly active or sensitising drugs comparing Good Manufacturing Practices. Acta Bio-medica: Atenei Parmensis. Retrieved from [Link]

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